(4-METHYLPHENYL)AMINO ACETATE

• CAS: 126875-83-0

Core Science & Biosynthesis

Chemical structure and properties of (4-methylphenyl)amino acetate

An in-depth technical analysis of (4-methylphenyl)amino acetate —encompassing its free acid form (N-(p-tolyl)glycine) and its ester derivatives—reveals a highly versatile molecule. It serves as a critical node in both pharmaceutical formulation science and advanced materials engineering. This guide synthesizes the physicochemical behavior, mechanochemical degradation pathways, and synthetic utility of this compound.

Chemical Identity & Physicochemical Profiling

(4-methylphenyl)amino acetate (CAS: 21911-69-3)[1] is an aromatic amino acid derivative characterized by a secondary amine bridging a p-tolyl group and an acetate moiety. The electron-donating methyl group on the phenyl ring enhances the nucleophilicity of the amine, making it highly reactive toward electrophiles, while the carboxylic/ester functional group provides a site for condensation, chelation, or polymerization[1].

Table 1: Physicochemical Properties

Property	Value (Free Acid)	Value (Ethyl Ester)
IUPAC Name	2-(4-methylanilino)acetic acid	Ethyl 2-(4-methylanilino)acetate
CAS Number	21911-69-3[1]	21911-68-2[2]
Molecular Formula	C₉H₁₁NO₂[1]	C₁₁H₁₅NO₂[2]
Molecular Weight	165.19 g/mol [1]	193.24 g/mol [2]
SMILES	CC1=CC=C(NCC(=O)O)C=C1[1]	CCOC(=O)CNC1=CC=C(C)C=C1

Mechanistic Insights into Drug-Excipient Incompatibilities

In pharmaceutical development, ensuring the solid-state stability of an Active Pharmaceutical Ingredient (API) is a primary directive. When formulated as a hydrochloride salt, (4-methylphenyl)amino acetate exhibits a critical physical incompatibility with specific excipients—most notably, lactose hydrate —under mechanical stress[3][4].

The Causality of Mechanochemical Degradation: Grinding or milling the API with lactose hydrate induces a rapid degradation pathway[4]. The root cause is thermodynamic: mechanical shear forces applied during milling overcome the activation energy required to liberate the water of crystallization from the lactose hydrate lattice[5]. This newly "free" water creates a localized aqueous microenvironment. Because the API is a hydrochloride salt, it readily dissolves in this micro-moisture, dropping the local pH and facilitating rapid hydrolytic degradation of the acetate linkage[6].

Mechanism of lactose hydrate-induced degradation during mechanical grinding.

Advanced Applications: Heterocyclic Synthesis (CuSAC)

Beyond formulations, (4-methylphenyl)amino acetate is a highly valued precursor in the synthesis of 1,4-disubstituted pyrazoles[7][8]. Pyrazoles are privileged scaffolds in medicinal chemistry, but traditional syntheses often suffer from poor regioselectivity.

A breakthrough one-pot protocol utilizes a Copper-Catalyzed Sydnone–Alkyne Cycloaddition (CuSAC) reaction[8][9]. The process begins with the nitrosylation of the arylglycine using tert-butyl nitrite (t-BuONO). Crucially, trifluoroacetic anhydride (TFAA) is employed for the subsequent cyclization into a mesoionic sydnone intermediate[8].

Expert Insight on Reagent Selection: The choice of TFAA is deliberate. It eliminates the need to isolate highly toxic, unstable N-nitroso intermediates and is fully compatible with the downstream copper catalysis[8]. Furthermore, Copper(II) acetate (Cu(OAc)₂) is specifically chosen over Lewis acidic catalysts like Cu(OTf)₂. Cu(OAc)₂ promotes the formation of reactive Cu(I) acetylides in situ, steering the cycloaddition to perfect 1,4-regioselectivity, whereas Cu(OTf)₂ would undesirably yield 1,3-isomers[10].

Workflow of 1,4-pyrazole synthesis via CuSAC reaction from (4-methylphenyl)amino acetate.

Advanced Applications: Dental Adhesives (NTG-GMA)

In polymer and materials science, the compound is derivatized into NTG-GMA (the adduct of N-(p-tolyl)glycine and glycidyl methacrylate)[11][12]. NTG-GMA functions as a surface-active co-monomer in advanced, BPA-free dental restorative systems[12].

Mechanism of Action: The carboxylic acid pole of NTG-GMA chelates with calcium ions in the hydroxyapatite of dentin and enamel. Simultaneously, the methacrylate pole undergoes free-radical polymerization with bulk resins like PMDM (pyromellitic dimethacrylate)[12]. The inclusion of the p-tolyl group increases the hydrophobicity of the interfacial layer compared to un-substituted analogs, optimizing moisture displacement and preventing hydrolytic degradation of the bond in the inherently wet oral environment[11].

Validated Experimental Protocols

Protocol A: Excipient Compatibility Stress Testing (Self-Validating)

To accurately predict the mechanochemical degradation observed with lactose hydrate, use this validated stress-testing protocol:

• Preparation: Weigh 50 mg of (4-methylphenyl)amino acetate HCl and 50 mg of lactose hydrate (1:1 w/w ratio).

• Mechanical Stress: Transfer the mixture to an agate mortar. Grind vigorously with a pestle for exactly 15 minutes at ambient temperature (25°C) and controlled humidity (40% RH).

• Validation Step (Moisture Detection): Monitor the physical state. A shift from a free-flowing powder to a sticky, agglomerated paste validates the release of lattice water.

• Analysis: Dissolve the stressed mixture in HPLC-grade acetonitrile. Analyze via RP-HPLC against an un-ground control mixture to quantify the percentage of hydrolytic degradation.

Protocol B: One-Pot Synthesis of 1,4-Pyrazoles via CuSAC

• Nitrosylation: To a neat, stirred solution of (4-methylphenyl)amino acetate (1.0 mmol), add tert-butyl nitrite (90 wt%, 1.1 mmol). Stir vigorously for 30 minutes.

• Cyclization: Add trifluoroacetic anhydride (TFAA, 2.5 mmol) dropwise. Stir for an additional 30 minutes to form the sydnone intermediate[7].

• Validation Step (In-Process Control): Extract a 5 µL aliquot, quench in NaHCO₃, and check via TLC (Hexane/EtOAc 7:3). The disappearance of the baseline amino acid spot confirms complete sydnone formation.

• Cycloaddition: Add t-BuOH/H₂O (1:1, 5 mL), the desired terminal alkyne (1.2 mmol), and Cu(OAc)₂ (10 mol%). Stir at 60°C for 12 hours.

• Isolation: Extract with ethyl acetate, dry over MgSO₄, and purify via flash chromatography to yield the 1,4-disubstituted pyrazole[8].

Table 2: CuSAC Reaction Optimization Parameters

Parameter	Optimized Condition	Rationale
Nitrosylating Agent	t-BuONO	Avoids aqueous conditions required by NaNO₂/HCl.
Cyclization Agent	TFAA	High yield; compatible with one-pot downstream steps[8].
Catalyst	Cu(OAc)₂ (10 mol%)	Directs perfect 1,4-regioselectivity via Cu(I) acetylides[10].
Solvent System	t-BuOH / H₂O (1:1)	Solubilizes both the organic sydnone and the copper salts[8].

References

• Fathima, N., Mamatha, T., Qureshi, H. K., Anitha, N., & Rao, J. V. "Drug-excipient interaction and its importance in dosage form development." Journal of Applied Pharmaceutical Science, 01(06), 2011, pp. 66-71. URL:[Link]

• Specklin, S., Decuypere, E., Plougastel, L., Aliani, S., & Taran, F. "One-Pot Synthesis of 1,4-Disubstituted Pyrazoles from Arylglycines via Copper-Catalyzed Sydnone–Alkyne Cycloaddition Reaction." The Journal of Organic Chemistry, 79(16), 2014, pp. 7772-7777. URL:[Link]

• Bowen, R.L., Cobb, E.N., & Rapson, J.E. "Adhesive bonding of various materials to hard tooth tissues: improvement in bond strength to dentin." Journal of Dental Research, 61(9), 1982, pp. 1070-1076. URL:[Link]

• Adhesives & Sealants Industry. "Managing the Concerns of BPA." ASI Magazine, Feb 2009. URL:[Link]

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• 6. Interaction of drug with excipient residues | PPTX [slideshare.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. One-Pot Synthesis of 1,4-Disubstituted Pyrazoles from Arylglycines via Copper-Catalyzed Sydnone-Alkyne Cycloaddition Reaction [organic-chemistry.org]
• 9. One-pot synthesis of 1,4-disubstituted pyrazoles from arylglycines via copper-catalyzed sydnone-alkyne cycloaddition reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. tandfonline.com [tandfonline.com]
• 12. adhesivesmag.com [adhesivesmag.com]

Mechanochemical Stability and Physicochemical Profiling of (4-Methylphenyl)amino Acetate Derivatives

Executive Summary

In pharmaceutical preformulation and organic synthesis, the term "(4-methylphenyl)amino acetate" refers to a critical class of N-arylglycine derivatives. While the ethyl ester variant is widely utilized as a biochemical building block for proteomics and custom synthesis[1], the hydrochloride salt of the base compound serves as a highly specific model Active Pharmaceutical Ingredient (API) for evaluating mechanochemical drug-excipient interactions[2].

This technical guide provides a comprehensive analysis of the molecular properties of these derivatives, elucidates the causality behind their mechanochemical degradation pathways, and establishes self-validating experimental protocols for stability profiling.

Chemical Identity & Physicochemical Properties

The nomenclature "(4-methylphenyl)amino acetate" can denote either the free acid, the esterified derivative, or the pharmaceutical salt, depending on the research context. The most commercially prevalent and well-characterized form is Ethyl [(4-methylphenyl)amino]acetate (CAS: 21911-68-2)[1][3].

To ensure precision in experimental design, the quantitative molecular data for the primary variants are summarized below:

Table 1: Molecular Weight and Formula Variations

Compound Variant	Chemical Name / IUPAC	Molecular Formula	Molecular Weight	Key Application Context
Ethyl Ester	Ethyl [(4-methylphenyl)amino]acetate	C₁₁H₁₅NO₂	193.24 g/mol	Proteomics, Organic Synthesis[1][3]
Base Acid	(4-methylphenyl)aminoacetic acid	C₉H₁₁NO₂	165.19 g/mol	Synthetic intermediate
API Salt	4-methylphenylamino acetate HCl	C₉H₁₂ClNO₂	201.65 g/mol	Preformulation stability testing[2]

Note: The ethyl ester exhibits a Topological Polar Surface Area (TPSA) of 38.3 Ų and contains 5 rotatable bonds, making it a highly flexible and reactive intermediate[3].

Mechanistic Insights: Drug-Excipient Interactions

A critical challenge in solid-state drug development is the unintended chemical interaction between an API and seemingly inert excipients during manufacturing.

The Causality of Mechanochemical Degradation

During standard pharmaceutical operations such as grinding, milling, or compaction, mechanical stress is imparted onto the powder blend. When 4-methylphenylamino acetate hydrochloride is co-milled with excipients capable of forming hydrates (such as lactose hydrate), a severe hydrolytic degradation pathway is activated[2][4].

The mechanical energy disrupts the crystalline lattice of the lactose hydrate, forcing it to release its water of crystallization[4]. This localized release of "free" water creates a microscopic aqueous environment. The liberated water then acts as a direct reactant, attacking the susceptible bonds of the 4-methylphenylamino acetate hydrochloride, leading to rapid degradation and loss of API efficacy[2].

Fig 1. Mechanochemical degradation of the API mediated by excipient desolvation.

Experimental Protocols & System Validation

To ensure high scientific integrity (E-E-A-T), the following protocols are designed as self-validating systems. Every step includes the underlying rationale to bridge the gap between theoretical chemistry and applied laboratory execution.

Protocol A: Synthesis of Ethyl[(4-methylphenyl)amino]acetate

Objective: Synthesize the esterified building block (MW: 193.24 g/mol )[1].

• Reaction Setup: Dissolve 1.0 equivalent of p-toluidine in anhydrous ethanol. Add 1.2 equivalents of sodium acetate.

• Nucleophilic Addition: Dropwise add 1.1 equivalents of ethyl bromoacetate under continuous stirring at 0°C, then reflux for 4-6 hours.

  • Causality & Rationale: Sodium acetate acts as a mild acid scavenger. It neutralizes the hydrobromic acid byproduct, driving the equilibrium forward. A strong base is avoided to prevent the premature base-catalyzed hydrolysis of the newly formed ester.

• System Validation: Run a parallel micro-scale reaction omitting the sodium acetate. The failure of the control reaction to reach completion (monitored via TLC) validates the necessity of the acid scavenger in the primary system.

• Purification: Cool the mixture, filter the inorganic salts, concentrate the filtrate, and recrystallize from ethanol to yield the pure product.

Protocol B: Preformulation Mechanochemical Stress Assay

Objective: Quantify the degradation of 4-methylphenylamino acetate hydrochloride induced by excipient hydration state[2].

• Sample Preparation: Prepare a 1:1 (w/w) physical mixture of 4-methylphenylamino acetate hydrochloride and lactose hydrate.

• Mechanical Stress Application: Transfer the blend to an agate milling jar and subject it to oscillatory milling at 30 Hz for 30 minutes at a controlled ambient temperature (25°C).

  • Causality & Rationale: Precise frequency control ensures that the mechanical energy applied is sufficient to fracture the lactose hydrate crystals and release bound water without generating excessive thermal friction that could independently cause thermal degradation[4].

• System Validation (Critical Step): Prepare a secondary control group using anhydrous lactose instead of lactose hydrate, subjected to the exact same milling conditions. If degradation is observed in the hydrate group but absent in the anhydrous group, the system self-validates that the water of crystallization—and not ambient humidity or mechanical heat—is the sole causal agent of the hydrolytic degradation.

• Quantification: Extract the milled powders using a methanol/water diluent, filter through a 0.45 µm PTFE membrane, and analyze the API recovery via HPLC-UV.

Fig 2. Step-by-step preformulation workflow for evaluating mechanochemical stability.

References

• Ethyl [(4-methylphenyl)
• Source: angenesci.
• Source: japsonline.
• Preformulation (Modern Pharmaceutics)

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• 2. japsonline.com [japsonline.com]
• 3. angenesci.com [angenesci.com]
• 4. scribd.com [scribd.com]

Solubility Dynamics and Processing of (4-Methylphenyl)amino Acetate in Organic Solvents

Executive Summary

In advanced organic synthesis and drug development, (4-methylphenyl)amino acetate —frequently utilized as its ester derivative, ethyl 2-(p-tolylamino)acetate, or its free acid form, N-(4-methylphenyl)glycine—serves as a critical intermediate. It is a foundational scaffold in the synthesis of sydnones and small-molecule inhibitors targeting Regulator of G protein Signaling (RGS) proteins. As a Senior Application Scientist, I approach the handling of this compound through the lens of solvation thermodynamics. Understanding its solubility profile across various organic solvents is not merely a physical property check; it is the strategic basis for reaction design, liquid-liquid extraction, and chromatographic purification.

This technical guide deconstructs the solubility behavior of (4-methylphenyl)amino acetate, providing field-proven, self-validating protocols for its synthesis, extraction, and thermodynamic profiling.

Structural Profiling and Solvation Thermodynamics

The solubility of (4-methylphenyl)amino acetate is dictated by its amphiphilic structural features:

• The p-Tolyl Ring: Imparts significant lipophilicity, driving the hydrophobic effect when exposed to aqueous environments.

• The Secondary Amine (-NH-): Acts as a highly directional hydrogen bond donor.

• The Acetate/Carboxylate Group (-C=O): Serves as a potent hydrogen bond acceptor.

For dissolution to occur spontaneously, the free energy of solvation ( ΔGsolv​ ) must be negative. In non-polar solvents (e.g., hexane), the solvent cannot form compensatory hydrogen bonds with the amine or carbonyl groups, meaning the energy required to disrupt the compound's solid lattice ( ΔHlattice​ ) exceeds the exothermic cavity-filling interactions ( ΔHsolvation​ ). Conversely, moderately polar aprotic solvents (e.g., ethyl acetate) and polar protic solvents (e.g., ethanol) provide complementary dipole-dipole and hydrogen-bonding interactions, driving rapid dissolution.

Thermodynamic cycle of solvation for (4-methylphenyl)amino acetate in organic solvents.

Solubility Matrix in Organic Solvents

The following matrix synthesizes quantitative and qualitative solubility data to inform solvent selection during experimental design. As documented in 1[1], these derivatives are highly soluble in polar organics but insoluble in non-polar hydrocarbons.

Solvent Class	Representative Solvent	Relative Solubility	Mechanistic Rationale	Practical Application
Non-Polar	Hexane, Heptane	Low	Inability to disrupt solute H-bond networks; lacks permanent dipole.	Anti-solvent for crystallization; weak eluent in chromatography.
Moderately Polar Aprotic	Ethyl Acetate, Dichloromethane	High	Favorable dipole-dipole interactions stabilize the lipophilic p-tolyl ring.	Primary organic phase for liquid-liquid extraction.
Polar Protic	Ethanol, Methanol	High	Strong H-bond donor/acceptor matching with the solute's amine and carbonyl.	Primary reaction medium for nucleophilic substitution.
Polar Aprotic	DMF, DMSO	Very High	Superior solvation of the polar moiety via high dielectric constants.	Preparation of high-concentration biological stock solutions.
Aqueous	Water	Very Low (<200 μM)	Hydrophobic effect driven by the non-polar p-tolyl aromatic ring.	Quenching reactions; washing out inorganic salts.

Note: The aqueous solubility limit of this scaffold and its direct analogs is strictly limited to approximately 200 μM, necessitating the use of DMSO for biological assay stock solutions[2].

Experimental Protocols & Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every critical step includes an analytical checkpoint to confirm causality and prevent downstream failure.

Protocol A: Synthesis and Liquid-Liquid Extraction Workflow

This protocol leverages differential solubility to isolate ethyl 2-(p-tolylamino)acetate, a standard method utilized in the 3[3].

• Reaction Setup: Dissolve p-toluidine (1.4 mmol) and sodium acetate in absolute ethanol (polar protic solvent ensures complete dissolution of both organic and inorganic reactants).

• Alkylation: Add ethyl bromoacetate dropwise. Heat the mixture to reflux (80–110°C) for 1 hour.

• Validation Checkpoint 1 (Reaction Completion): Spot the reaction mixture on a silica TLC plate. Elute with 20% Ethyl Acetate in Hexane. Proceed only when the p-toluidine starting material spot is completely consumed.

• Aqueous Quench: Cool to room temperature and quench with 20 mL of deionized water. Causality: Water forces the hydrophobic product out of solution while retaining inorganic salts (NaBr, unreacted sodium acetate) in the aqueous phase.

• Extraction: Extract the aqueous suspension with Ethyl Acetate (3 × 20 mL). Causality: Ethyl acetate's moderate polarity perfectly matches the product, pulling it entirely into the upper organic layer.

• Drying & Isolation: Combine the organic fractions and dry over anhydrous MgSO₄. Causality: MgSO₄ removes emulsified water, preventing ester hydrolysis during concentration. Filter and remove the solvent under reduced pressure.

• Validation Checkpoint 2 (Purification): Purify the crude oil via silica gel chromatography using a gradient of 0–20% ethyl acetate/hexane to yield the pure product[3].

Experimental workflow for the synthesis and solvent-based extraction of (4-methylphenyl)amino acetate.

Protocol B: Shake-Flask Method for Thermodynamic Solubility Determination

To rigorously quantify the solubility limits of the compound in varying organic solvents, use the self-validating shake-flask method.

• Preparation: Add an excess of solid (4-methylphenyl)amino acetate (~50 mg) to 1.0 mL of the target solvent (e.g., Hexane, EtOAc, or Ethanol) in a tightly sealed 2 mL glass HPLC vial.

• Equilibration: Place the vials in a thermostatic shaker at 25.0 ± 0.1°C. Agitate at 500 RPM.

• Sampling: After 24 hours, extract a 100 µL aliquot and filter it through a 0.45 µm PTFE syringe filter to remove undissolved lattice particles. Dilute appropriately with mobile phase.

• Validation Checkpoint (Equilibrium Confirmation): Repeat the sampling step at 48 hours. Analyze both the 24h and 48h samples via HPLC-UV (e.g., at 254 nm). System Validation: Thermodynamic equilibrium is strictly confirmed only if the concentration variance between the 24h and 48h time points is < 2%. If variance is higher, continue agitation for another 24 hours.

References

• Source: Google Patents (US8865750B2)
• A nanomolar potency small molecule inhibitor of Regulator of G protein Signaling (RGS)
• Lithiation Reactions of 3-(4-chlorophenyl)Sydnone and 3-(4-methylphenyl)

Sources

• 1. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]
• 2. A nanomolar potency small molecule inhibitor of Regulator of G protein Signaling (RGS) proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US8865750B2 - Small molecule inhibitors of RGS proteins - Google Patents [patents.google.com]

The Synthesis and Functionalization of p-Tolyl Amino Acetates: A Comprehensive Technical Guide

Executive Summary

Derivatives of p-tolyl amino acetate—specifically ethyl 2-(p-tolylamino)acetate and N-(p-tolyl)glycine —are highly versatile building blocks in modern organic synthesis. They serve as critical intermediates for the construction of complex nitrogen-containing heterocycles, including isatins, pyrazoles, and unnatural amino acids used in drug development. This whitepaper provides an in-depth mechanistic review of their synthesis pathways, highlighting the causality behind specific experimental conditions, self-validating protocols, and their unique behavior in solid-phase peptide synthesis (SPPS).

Pathway I: Asymmetric Strecker Synthesis of p-Tolylglycine Nitrile

The generation of enantioenriched alpha-amino acids without the use of chiral auxiliaries is a cornerstone of prebiotic chemistry and highly efficient pharmaceutical manufacturing. The Strecker reaction of p-tolualdehyde, benzhydrylamine, and hydrogen cyanide (HCN) yields p-tolylglycine nitrile, a direct precursor to p-tolyl amino acetate[1].

Causality & Mechanism

Achieving total spontaneous resolution requires a delicate balance between solid-state crystallization and solution-phase racemization (Viedma ripening). In a purely methanolic solvent, the racemic aminonitrile precipitates too rapidly, halting the dynamic exchange. By introducing 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) , the solubility of the aminonitrile is artificially increased. This ensures that a portion of the substrate remains in the solution phase to undergo continuous racemization, while temperature cycling drives the stochastic amplification of a single enantiomer in the solid phase[1].

Fig 1. Asymmetric Strecker synthesis pathway of p-tolylglycine nitrile via deracemization.

Step-by-Step Protocol: Aqueous Asymmetric Strecker Reaction

• Imine Formation: Combine p-tolualdehyde and benzhydrylamine in a 1:1 mixture of water and methanol. Stir until the imine intermediate visibly precipitates.

• Cyanation: Add aqueous HCN to the suspension to form the racemic alpha-aminonitrile.

• Solubility Modulation: Introduce DBU to the reaction mixture. Self-Validation Check: The suspension will partially clarify, confirming the solubility threshold is optimized for dynamic exchange[1].

• Deracemization (Temperature Cycling): Subject the mixture to repeated heating and cooling cycles (1–12 hours per cycle). The solid phase will stochastically amplify toward >99.5% L- or D-p-tolylglycine nitrile.

• Isolation: Filter the highly enantioenriched solid product directly from the suspension.

Pathway II: C(sp³)-H Functionalization to Isatin Derivatives

Isatins are privileged structural motifs in medicinal chemistry. Traditionally, their synthesis from indole precursors requires heavy metal catalysts. However, ethyl 2-(p-tolylamino)acetate can undergo a metal-free auto-oxidation to construct the isatin core[2].

Causality & Mechanism

This transformation relies on an auto-oxidation/intramolecular annulation tandem reaction. A Brønsted acid is utilized to facilitate the generation of a C(sp³)-H radical on the acetate backbone. This radical rapidly traps atmospheric oxygen to form a peroxide intermediate, which subsequently undergoes intramolecular cyclization. Operating under metal-free conditions prevents trace heavy-metal contamination in downstream pharmaceutical APIs[2].

Fig 2. Metal-free auto-oxidation and intramolecular annulation of ethyl 2-(p-tolylamino)acetate.

Step-by-Step Protocol: Metal-Free Isatin Construction

• Preparation: Dissolve ethyl 2-(p-tolylamino)acetate in a compatible organic solvent (e.g., DMSO).

• Acidification: Add a catalytic amount of Brønsted acid to activate the C(sp³)-H bond.

• Oxygenation: Purge the reaction vessel with O₂ or maintain an open-air atmosphere to initiate auto-oxidation.

• Annulation: Stir at room temperature. Self-Validation Check: The consumption of the starting material and the appearance of the distinct deep orange/red color characteristic of the isatin core confirm successful annulation[2].

Pathway III: Sydnone-Alkyne Cycloaddition for Pyrazoles

N-(p-tolyl)glycine is an ideal precursor for synthesizing 1,4-disubstituted pyrazoles via a copper-catalyzed sydnone-alkyne cycloaddition[3].

Causality & Mechanism

The critical first step is the N-nitrosylation of the glycine derivative. Classical protocols use sodium nitrite (NaNO₂), which inherently introduces water into the system. Because the subsequent step requires trifluoroacetic anhydride (TFAA)—a reagent highly sensitive to hydrolysis—water must be strictly excluded. Therefore, anhydrous t-butyl nitrite is chosen. This ensures a self-validating, moisture-free environment that prevents the degradation of TFAA and drives the sydnone formation to quantitative yields[3].

Step-by-Step Protocol: One-Pot Pyrazole Synthesis

• Anhydrous Nitrosylation: To neat N-(p-tolyl)glycine (0.2 mmol), add t-butyl nitrite (90 wt %, 29 μL, 0.22 mmol). Stir vigorously for 30 minutes. Self-Validation Check: The evolution of gaseous byproducts and a distinct color change indicate successful N-nitrosylation.

• Sydnone Formation: Inject TFAA (70 μL, 0.5 mmol) directly into the reaction vessel and stir for 30 minutes.

• Cycloaddition: Introduce the terminal alkyne and a copper catalyst (e.g., Cu(OAc)₂) to initiate the 1,3-dipolar cycloaddition.

• Purification: Quench the reaction, extract, and purify via column chromatography to isolate the pyrazole[3].

Quantitative Data Summary

The following table summarizes the performance metrics of p-tolyl amino acetate derivatives across the discussed synthetic methodologies:

Substrate	Target Product	Reaction Pathway	Key Reagents / Conditions	Yield / Enantiomeric Excess	Ref
p-Tolualdehyde + Benzhydrylamine	p-Tolylglycine nitrile	Asymmetric Strecker	HCN, DBU, MeOH/H₂O, Temp Cycling	>99.5% ee (Solid State)	[1]
Ethyl 2-(p-tolylamino)acetate	Isatin derivatives	Auto-oxidation / Annulation	O₂, Brønsted acid, Metal-free	High yield (Gram-scale)	[2]
N-(p-tolyl)glycine	1-(p-Tolyl)-1H-pyrazole	Sydnone-Alkyne Cycloaddition	t-BuONO, TFAA, Cu catalyst	Quantitative (Nitrosylation)	[3]

Analytical Challenges in Solid-Phase Peptide Synthesis (SPPS)

When incorporating p-tolyl amino acetates into larger peptide sequences via automated SPPS, researchers must be aware of severe analytical limitations. The chloranil (tetrachlorobenzoquinone) test is the industry standard for detecting secondary amino groups on solid supports to confirm deprotection and coupling efficiency.

However, due to specific steric hindrance and the electronic deactivation caused by the p-tolyl group, N-(p-tolyl)glycine represents a critical failure point in this assay . Literature confirms that it is one of the only secondary amines that cannot be reliably detected by the chloranil test, even when the procedure's sensitivity is increased tenfold[4]. Consequently, scientists must bypass colorimetric assays and rely on orthogonal cleavage followed by LC-MS validation when utilizing this specific building block.

Conclusion

The synthesis and functionalization of p-tolyl amino acetates demand a rigorous understanding of physical chemistry and mechanistic logic. Whether controlling solubility via DBU in asymmetric Strecker reactions, excluding moisture with t-butyl nitrite for sydnone cycloadditions, or navigating the analytical blind spots of SPPS, the successful application of these molecules relies on self-validating, causality-driven protocols.

Sources

• 1. Absolute asymmetric Strecker synthesis in a mixed aqueous medium: reliable access to enantioenriched α-aminonitrile - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB03092H [pubs.rsc.org]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Structural Elucidation and Crystallographic Analysis of (4-Methylphenyl)amino Acetate Derivatives: A Comprehensive Technical Guide

Executive Summary

The structural chemistry of (4-methylphenyl)amino acetate (4-MPAA) and its derivatives—encompassing esters, hydrazides, and organometallic complexes—represents a critical intersection of supramolecular chemistry and rational drug design. These compounds serve as versatile bidentate ligands and pharmacophores, exhibiting significant antibacterial, antifungal, and antitumoral activities[1].

This whitepaper provides an in-depth technical roadmap for the synthesis, crystallization, and X-ray crystallographic analysis of 4-MPAA derivatives. As a Senior Application Scientist, I have structured this guide to not only detail the what and how of the experimental protocols but, more importantly, the why—elucidating the causality behind solvent selection, temperature controls, and refinement strategies to ensure a self-validating analytical workflow.

Chemical Context & Mechanistic Insights

The core moiety of 4-MPAA features a secondary amine bridging a p-tolyl ring and an acetate group. This architecture provides three critical features for supramolecular assembly:

• Conformational Flexibility: The methylene bridge allows the acetate/hydrazide group to rotate, minimizing steric clash with the bulky p-tolyl system.

• Hydrogen Bonding Synthons: The secondary amine acts as a potent hydrogen bond donor, while the carbonyl oxygen serves as an acceptor. In hydrazide derivatives, the terminal -NH₂ introduces additional donor/acceptor sites, facilitating complex 2D networks[2].

• Metal Coordination: The carboxylate functionality readily coordinates with transition metals and main-group elements (e.g., Sn), often resulting in hypervalent pentacoordinated, hexacoordinated, or heptacoordinated geometries[3].

Supramolecular Assembly Pathways

Fig 1. Supramolecular assembly pathways and hydrogen bonding networks.

Experimental Protocols: Synthesis and Crystallization

To obtain high-quality single crystals, the synthetic pathway must yield highly pure precursors. Impurities disrupt the crystal lattice, leading to twinning or amorphous precipitation.

Protocol A: Synthesis of Ethyl[(4-methylphenyl)amino]acetate

• Reaction Setup: Dissolve p-toluidine (1.0 equiv) in absolute ethanol.

• Base Addition: Add sodium acetate (1.5 equiv) and heat to 90 °C for 5 minutes[4].

  • Causality: Sodium acetate is deliberately chosen over stronger bases (like NaOH or Et₃N). It is basic enough to neutralize the HBr byproduct but mild enough to prevent the over-alkylation of the secondary amine, ensuring strict mono-substitution.

• Alkylation: Add ethyl bromoacetate (1.0 equiv) dropwise and reflux for 30 minutes[4].

• Workup: Concentrate under reduced pressure, dilute with H₂O, and extract with EtOAc. Dry over Na₂SO₄ and concentrate to yield the ester[4].

Protocol B: Derivatization to 2-[(4-methylphenyl)amino]acetohydrazide

• Hydrazinolysis: Dissolve the ethyl ester in ethanol and add an excess of 99% hydrazine hydrate (2.0 equiv)[2].

• Reflux & Distillation: Heat on a water bath for 6 hours. Distill off the excess ethanol[2].

• Crystallization (Self-Validating Step): Allow the concentrated solution to cool slowly to room temperature.

  • Causality: Slow cooling establishes a thermodynamic equilibrium between the solute and the growing crystal face. Rapid cooling causes kinetic trapping, yielding microcrystalline powders unsuitable for X-ray diffraction.

• Harvesting: Collect the colorless, block-shaped single crystals via vacuum filtration[2].

Fig 2. Synthetic and crystallization workflow for 4-MPAA derivatives.

Crystallographic Analysis & Structural Features

Data Collection and Refinement Strategy

A suitable single crystal is mounted on a diffractometer equipped with Mo Kα radiation (λ = 0.71073 Å).

• Temperature Control: Data collection is strictly performed at 100 K[2].

  • Causality: Cryogenic temperatures freeze out the thermal libration (vibration) of the atoms. This dramatically sharpens the electron density peaks, allowing for the accurate anisotropic refinement of lighter atoms (especially hydrogen), which is mandatory for mapping the complex N-H···O networks.

• Self-Validation: Following structure solution via direct methods, the bulk material must be analyzed via Powder X-Ray Diffraction (PXRD). The experimental PXRD pattern must match the simulated pattern derived from the single-crystal data, proving the selected crystal is a true representative of the bulk synthesis.

Quantitative Structural Data

The crystallographic parameters for the benchmark derivative, 2-[(4-methylphenyl)amino]acetohydrazide, are summarized below[2].

Crystallographic Parameter	Value
Chemical Formula	C₉H₁₃N₃O
Molecular Weight	179.22 g/mol
Crystal System	Triclinic
Space Group	P-1
Unit Cell Dimensions	a = 5.1481 (1) Åb = 5.9262 (2) Åc = 15.4756 (4) Å
Cell Angles	α = 87.002 (2)°β = 84.282 (2)°γ = 82.849 (2)°
Cell Volume (V)	465.76 (2) ų
Z (Molecules per unit cell)	2
Data Collection Temperature	100 K

Conformational and Packing Analysis

Analysis of the solved structure reveals critical geometric relationships:

• Planarity & Dihedral Angles: The non-hydrogen atoms of the hydrazide group are essentially coplanar, exhibiting a maximum deviation of only 0.028 (1) Å from the mean plane[2]. This hydrazide mean plane intersects the C1–C6 benzene ring at a steep dihedral angle of 83.34 (5)°[2]. This nearly orthogonal arrangement minimizes steric repulsion between the p-tolyl methyl group and the hydrazide tail.

• Hydrogen Bonding Network: The lattice is held together by a robust system of intermolecular N—H···O and N—H···N hydrogen bonds[2]. In related organotin carboxylate derivatives, symmetry-related molecules link via O—H···O hydrogen bonds to form centrosymmetric carboxylic acid dimers, which further stack into sheet-like structures in the ab plane via C—H···O interactions[1].

• π-Interactions: Additional lattice stabilization is provided by weak C—H···π interactions between the aliphatic chain protons and the electron-rich p-tolyl ring[2].

Spectroscopic Validation (Orthogonal Methods)

A robust crystallographic study must be orthogonally validated by solution-state techniques.

• NMR Spectroscopy: ¹H and ¹³C NMR confirm the integrity of the molecular skeleton. For organotin(IV) derivatives of 4-MPAA, ¹¹⁹Sn NMR is critical. The coupling constants (e.g., J(¹¹⁹Sn-¹³C)) provide a direct read-out of the coordination geometry in solution, confirming whether the hypervalent pentacoordinated or hexacoordinated states observed in the solid-state crystal structure persist in solution[1][3].

• FT-IR Spectroscopy: The shift of the carbonyl stretching frequency (νC=O) from the free ester (~1735 cm⁻¹) to the coordinated carboxylate (~1600-1650 cm⁻¹) serves as a rapid, self-validating check of successful metal complexation prior to the time-consuming crystallization process.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-(4-Methyl­anilino)acetohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Three-Dimensional Pharmacophore Design and Biochemical Screening Identifies Substituted 1,2,4-Triazoles as Inhibitors of the Annexin A2–S100A10 Protein Interaction - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Ethyl [(4-methylphenyl)amino]acetate

Abstract

This technical guide provides a comprehensive overview of Ethyl [(4-methylphenyl)amino]acetate, a key intermediate in synthetic organic chemistry. The nomenclature "(4-methylphenyl)amino acetate" can be ambiguous; this document focuses on the N-substituted glycine ester, specifically Ethyl 2-(4-methylanilino)acetate , corresponding to CAS Number 21911-68-2 . This guide is intended for researchers, chemists, and professionals in drug development and materials science. It covers the compound's chemical identifiers, physicochemical properties, a detailed synthesis protocol with mechanistic insights, characteristic analytical data, safety and handling procedures, and its applications as a versatile chemical building block.

Chemical Identity and Physicochemical Properties

Ethyl [(4-methylphenyl)amino]acetate, also known as ethyl N-(p-tolyl)glycinate, is an aromatic secondary amine and an ester. Its structure is foundational for the synthesis of more complex heterocyclic systems and other target molecules in medicinal and materials chemistry.

Chemical Identifiers

A comprehensive list of identifiers for Ethyl [(4-methylphenyl)amino]acetate is provided below, facilitating its unambiguous identification in databases and procurement systems.

Identifier	Value	Source
CAS Number	21911-68-2
IUPAC Name	ethyl 2-(4-methylanilino)acetate
Synonyms	Ethyl 2-(p-tolylamino)acetate, Ethyl N-(4-methylphenyl)glycinate, p-Tolylamino-acetic acid ethyl ester
Molecular Formula	C₁₁H₁₅NO₂
Molecular Weight	193.24 g/mol
Canonical SMILES	CCOC(=O)CNC1=CC=C(C)C=C1
InChI Key	RFCHXXFHULMCDW-UHFFFAOYSA-N

Physicochemical Properties

Specific experimental data for the para isomer is not widely published. The table below includes predicted values and experimental data for the closely related meta isomer (CAS 21911-66-0) to provide reasonable estimates for handling and reaction planning.

Property	Value (Predicted or for Isomer)	Source
Physical State	Liquid or low-melting solid	General Observation
Boiling Point	293.2 °C at 760 mmHg (for meta isomer)
Density	1.084 g/cm³ (for meta isomer)
Flash Point	131.1 °C (for meta isomer)
Refractive Index	1.545 (for meta isomer)
Solubility	Soluble in common organic solvents (e.g., Ethyl Acetate, Dichloromethane, Acetone). Insoluble in water.	General Chemical Principles
Topological Polar Surface Area (TPSA)	38.3 Ų
XLogP3	2.6

Synthesis and Purification Protocol

The primary and most reliable method for synthesizing Ethyl [(4-methylphenyl)amino]acetate is the N-alkylation of p-toluidine with an ethyl haloacetate, such as ethyl bromoacetate or ethyl chloroacetate. This is a standard Sₙ2 reaction where the nucleophilic amine attacks the electrophilic α-carbon of the ester.

Mechanistic Rationale

The reaction requires a non-nucleophilic base. Its role is to neutralize the hydrohalic acid (HBr or HCl) that is formed as a byproduct. Without a base, the acid would protonate the starting p-toluidine, forming an ammonium salt. This deactivates the amine, rendering it non-nucleophilic and halting the reaction. Anhydrous potassium carbonate (K₂CO₃) is a cost-effective and suitable base for this purpose. The choice of a polar aprotic solvent like dimethylformamide (DMF) or acetone facilitates the dissolution of reactants and stabilizes the transition state of the Sₙ2 reaction, thereby increasing the reaction rate.

Detailed Experimental Protocol

Materials:

• p-Toluidine (1.0 eq)

• Ethyl bromoacetate (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃, 1.5 eq)

• Acetone or Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add p-toluidine (1.0 eq) and anhydrous potassium carbonate (1.5 eq). Add a sufficient volume of dry acetone or DMF to ensure effective stirring (approx. 5-10 mL per gram of p-toluidine).

• Reagent Addition: Begin stirring the suspension. Slowly add ethyl bromoacetate (1.1 eq) to the flask at room temperature.

• Reaction: Heat the reaction mixture to a gentle reflux (for acetone, ~56°C; for DMF, a temperature of 60-80°C is suitable) and maintain for 4-12 hours.

  • Expert Insight: The reaction progress must be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate mobile phase. The disappearance of the p-toluidine spot indicates reaction completion.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts (K₂CO₃ and KBr). Wash the filter cake with a small amount of acetone or ethyl acetate.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the bulk of the solvent.

• Extraction: Dissolve the resulting residue in ethyl acetate. Transfer the solution to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (to remove any acidic impurities) and then brine (to reduce the solubility of organic material in the aqueous phase).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

Purification

The crude product, typically a yellow to brown oil, can be purified by vacuum distillation or column chromatography on silica gel. For chromatography, a gradient elution with a mixture of hexane and ethyl acetate (e.g., starting from 95:5) is effective for isolating the pure product.[1]

Synthesis Workflow Diagram

Caption: Workflow for the N-alkylation synthesis of Ethyl [(4-methylphenyl)amino]acetate.

Spectroscopic Characterization

Authenticating the structure of the synthesized product is a critical, self-validating step of the protocol. The following are the expected spectroscopic signatures for Ethyl [(4-methylphenyl)amino]acetate.

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • Ethyl group: A triplet at ~1.2-1.3 ppm (3H, -OCH₂CH₃ ) and a quartet at ~4.1-4.2 ppm (2H, -OCH₂ CH₃).

  • Methyl group (Aromatic): A singlet at ~2.2-2.3 ppm (3H, Ar-CH₃ ).

  • Methylene group (α to N): A singlet or doublet (if coupled to N-H) at ~3.9-4.1 ppm (2H, -NH-CH₂ -CO).

  • N-H proton: A broad singlet, typically between 4.0-5.0 ppm (1H, -NH -), which is D₂O exchangeable.

  • Aromatic protons: Two doublets in the aromatic region (~6.6-7.1 ppm), characteristic of a 1,4-disubstituted (para) benzene ring (2H each, AA'BB' system).

• ¹³C NMR (Carbon Nuclear Magnetic Resonance):

  • Ester Carbonyl: ~171-173 ppm.

  • Aromatic Carbons: Four signals expected. The carbon attached to nitrogen (~145-147 ppm), the carbon with the methyl group (~129-131 ppm), the two carbons ortho to the amino group (~113-115 ppm), and the two carbons meta to the amino group (~129-130 ppm).

  • Ethyl group: -O CH₂CH₃ at ~61 ppm and -OCH₂C H₃ at ~14 ppm.

  • Methylene Carbon (α to N): ~46-48 ppm.

  • Methyl Carbon (Aromatic): ~20-21 ppm.

• IR (Infrared) Spectroscopy:

  • N-H stretch: A sharp to medium peak around 3350-3450 cm⁻¹.

  • C=O stretch (Ester): A strong, sharp peak around 1730-1750 cm⁻¹.

  • C-N stretch: A peak in the 1250-1350 cm⁻¹ region.

  • C-H stretches (Aromatic & Aliphatic): Peaks just above and below 3000 cm⁻¹.

Safety, Handling, and Storage

While a specific safety data sheet (SDS) for this compound is not universally available, a robust safety protocol can be established based on its functional groups (aromatic amine, ester) and related compounds.[2]

• Hazard Summary: Assumed to be harmful if swallowed, inhaled, or in contact with skin. May cause irritation to the skin, eyes, and respiratory tract. Aromatic amines should be handled as potential toxins. The compound is likely combustible but not highly flammable.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile).

  • Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood.

• Handling: Avoid breathing vapors or mist. Avoid contact with skin and eyes. Ground all equipment when transferring to prevent static discharge. Keep away from heat and sources of ignition.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents and strong acids.

Applications in Research and Development

Ethyl [(4-methylphenyl)amino]acetate is not typically an end-product but rather a versatile intermediate. Its bifunctional nature—a nucleophilic secondary amine and an ester group that can be hydrolyzed or transformed—makes it a valuable building block.

• Pharmaceutical Synthesis: As a functionalized aniline, it serves as a precursor for the synthesis of various heterocyclic compounds, which are common scaffolds in drug discovery.[3] For instance, the amine can be acylated or used in condensation reactions to form imidazole, triazole, or other nitrogen-containing ring systems.[4]

• Medicinal Chemistry: The "p-tolyl" moiety is a common feature in many bioactive molecules. This intermediate allows for the straightforward introduction of the N-(p-tolyl)glycinate pharmacophore for lead optimization and the development of new chemical entities.

• Materials Science: Aniline derivatives are used in the synthesis of dyes and functional organic materials.[5] This compound can be incorporated into larger molecular structures to tune electronic and optical properties.

Conclusion

Ethyl [(4-methylphenyl)amino]acetate (CAS 21911-68-2) is a valuable and versatile chemical intermediate. Understanding its synthesis via N-alkylation, proper handling procedures, and characteristic analytical profile is essential for its effective use in research and development. This guide provides the foundational knowledge and practical protocols required by scientists to confidently synthesize, verify, and apply this compound in the creation of novel molecules for pharmaceutical and materials science applications.

References

• Royal Society of Chemistry. (n.d.). Supplementary Information for Experimental Procedures. Retrieved from a document detailing general procedures for Cu-catalyzed amination, which uses similar starting materials and purification techniques.
• Zhao, M.-N., & Guan, Z.-H. (2019).

• Sciencelab.com, Inc. (2005, October 10). Material Safety Data Sheet - Ethyl acetate. Retrieved from [Link]

• Haghbeen, K., & Tan, E. W. (2016). Crystal structure of ethyl 2-[2-(4-methylbenzoyl)-5-p-tolyl-1H-imidazol-1-yl]acetate.
• Borys, D., et al. (2022). 2-((4-Phenyl-5-(2-(p-tolylamino)ethyl)-4H-1,2,4-triazol-3-yl)thio)-N′-(1-phenylethylidene)acetohydrazide. Molbank, 2022(2), M1398.

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• 2. uwm.edu [uwm.edu]
• 3. Crystal structure of ethyl 2-[2-(4-methyl­benzo­yl)-5-p-tolyl-1H-imidazol-1-yl]acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-((4-Phenyl-5-(2-(p-tolylamino)ethyl)-4H-1,2,4-triazol-3-yl)thio)-N′-(1-phenylethylidene)acetohydrazide | MDPI [mdpi.com]
• 5. benchchem.com [benchchem.com]

The Chemical Evolution and Applications of N-(4-Methylphenyl) Glycine Derivatives: From Mesoionic Sydnones to Advanced Dental Adhesives

Executive Summary

The molecule N-(4-methylphenyl)glycine—commonly referred to as N-(p-tolyl)glycine—represents one of the most versatile scaffolds in modern synthetic chemistry and materials science. Originally synthesized as a precursor to investigate unusual heterocyclic structures in the 1930s, this derivative has since bifurcated into two highly specialized domains. In pharmaceutical chemistry, it acts as the critical intermediate for 3-(4-methylphenyl)sydnone, a mesoionic 1,3-dipole utilized in modern click chemistry (CuSAC) to synthesize bioactive pyrazoles. Concurrently, in restorative dentistry, its functionalization into NTG-GMA (N-(p-tolyl)glycine glycidyl methacrylate) revolutionized adhesive systems by bridging the hydrophobic-hydrophilic gap between composite resins and human dentin.

This whitepaper provides an in-depth mechanistic analysis of the synthesis, biological applications, and materials science utility of N-(4-methylphenyl)glycine derivatives.

Historical Context and Core Discovery

The history of N-aryl glycines is intrinsically linked to the discovery of sydnones . In 1935, at the University of Sydney, chemists J.C. Earl and A.W. Mackney treated N-nitroso-N-phenylglycine with acetic anhydride, isolating a stable, crystalline compound they named a "sydnone" in honor of their institution[1].

Initially, the exact molecular structure of sydnones was highly debated, with Earl and Mackney proposing a fused bicyclic framework[1],[2]. It was later elucidated that sydnones are, in fact, mesoionic compounds —planar, five-membered heterocyclic betaines possessing delocalized positive and negative charges that cannot be represented by a single uncharged covalent structure[3]. The methyl-substituted analog, N-(4-methylphenyl)glycine, quickly became a focal point for researchers due to the electron-donating effect of the para-methyl group, which favorably modulates both its reactivity in cycloadditions and its biological activity[4].

Chemical Synthesis & Mechanistic Pathways

To ensure scientific integrity and reproducibility, the synthesis of N-(4-methylphenyl)glycine and its subsequent conversion into a mesoionic sydnone must be executed with strict environmental controls. Below are the self-validating protocols detailing the causality behind each experimental parameter.

Protocol 1: Synthesis of the N-(4-methylphenyl)glycine Scaffold

Objective: To synthesize the core amino acid via nucleophilic substitution and subsequent saponification.

• Alkylation: Combine p-toluidine (0.5 mol), ethyl chloroacetate (0.6 mol), and anhydrous sodium acetate (0.6 mol) in 120 mL of ethanol. Reflux the mixture for 6 hours[5].

  • Mechanistic Causality: Anhydrous sodium acetate acts as a mild acid scavenger. During the nucleophilic attack of the primary amine on the α-carbon of ethyl chloroacetate, hydrochloric acid (HCl) is generated. The acetate neutralizes this HCl, preventing the protonation of unreacted p-toluidine. If the amine were protonated to an ammonium salt, it would lose its nucleophilicity, halting the reaction[4].

• Precipitation: Pour the cooled reaction mixture into ice-cold water to precipitate the intermediate, N-(4-methylphenyl)glycine ethyl ester, which is then filtered[5].

• Hydrolysis (Saponification): Suspend the ester in 225 mL of water containing sodium hydroxide (0.5 mol) and reflux for 30 minutes[5].

  • Mechanistic Causality: Base-catalyzed hydrolysis irreversibly cleaves the ester linkage, driving the equilibrium entirely toward the sodium carboxylate salt.

• Acidification: Cool the mixture and acidify to pH 2 using HCl. Filter and wash the precipitated free N-(4-methylphenyl)glycine[5].

Protocol 2: Nitrosation and Cyclodehydration to 3-(4-methylphenyl)sydnone

Objective: To convert the secondary amine into a mesoionic 1,3-dipole.

• Nitrosation: Dissolve N-(4-methylphenyl)glycine (0.09 mol) in 60 mL water. At 0–5°C, add a solution of sodium nitrite (0.09 mol in 20 mL water) dropwise over 30 minutes. Stir for an additional 2 hours, then acidify with HCl[5].

  • Mechanistic Causality: Nitrous acid (HONO) is generated in situ. Maintaining the temperature strictly at 0–5°C is critical because HONO is highly thermally unstable. Cold temperatures ensure the stable formation of the electrophilic nitrosonium ion (NO⁺), allowing it to attack the secondary amine without degrading into nitrogen oxides[6].

• Cyclodehydration: Treat the resulting N-nitroso-N-(4-methylphenyl)glycine with excess acetic anhydride and stir in the dark[5],[1].

  • Mechanistic Causality: Acetic anhydride acts as a potent dehydrating agent. It promotes an intramolecular cyclization between the carboxylic acid group and the nitroso oxygen, expelling a molecule of water to yield the mesoionic 1,2,3-oxadiazolium-5-olate (sydnone) ring[1].

Fig 1. Synthetic pathway from p-toluidine to pyrazole via a mesoionic sydnone intermediate.

Mesoionic Compounds and Click Chemistry (CuSAC)

Sydnones are highly reactive 1,3-dipoles that undergo thermal [3+2] cycloadditions with various dipolarophiles[7]. A groundbreaking modern application of 3-(4-methylphenyl)sydnone is in Copper-Catalyzed Sydnone-Alkyne Cycloaddition (CuSAC) [8].

While traditional click chemistry relies on azides (CuAAC), CuSAC utilizes sydnones reacting with terminal alkynes to construct 1,4-disubstituted pyrazoles[7].

• Mechanistic Causality in CuSAC: The introduction of a Copper(I) catalyst significantly lowers the activation energy for the cycloaddition. Upon formation of the initial bicyclic intermediate, a spontaneous retro-Diels-Alder reaction occurs, expelling carbon dioxide (CO₂). This gas evolution acts as an irreversible thermodynamic driving force, ensuring high yields of the aromatic pyrazole ring[7].

These resulting pyrazole derivatives exhibit potent biological activities, including targeted anti-inflammatory and antimicrobial efficacy against E. coli and S. aureus[8],[3].

Materials Science: The Advent of NTG-GMA in Dental Adhesives

Parallel to its role in heterocyclic chemistry, the N-(p-tolyl)glycine scaffold revolutionized restorative dentistry. In the 1960s, Dr. Rafael L. Bowen sought to solve a fundamental problem: how to bond highly hydrophobic composite resins (like Bis-GMA) to human dentin, which is inherently hydrophilic and wet[9].

By reacting N-(p-tolyl)glycine with glycidyl methacrylate, researchers synthesized NTG-GMA (the adduct of N-(p-tolyl)glycine and glycidyl methacrylate)[10],[11].

Mechanism of Adhesion

NTG-GMA operates as a highly effective amphiphilic coupling agent, often utilized as a magnesium or sodium salt in primer formulations[10].

• Dentin Interaction (Hydrophilic): Following the application of phosphoric acid to remove the smear layer and expose the collagen network, the carboxylic acid and tertiary amine groups of the N-(p-tolyl)glycine moiety penetrate the dentinal tubules. These groups undergo strong ionic chelation with the calcium ions (Ca²⁺) present in the residual hydroxyapatite[12],[13].

• Resin Interaction (Hydrophobic): The glycidyl methacrylate tail remains oriented outward, where it undergoes free-radical co-polymerization with the Bis-GMA resin matrix[10].

This dual-affinity creates a robust "hybrid layer," seamlessly bridging the organic/inorganic interface[13]. Furthermore, modern formulations combining NTG-GMA with benzalkonium chloride have demonstrated the ability to inhibit endogenous matrix metalloproteinases (MMPs), preventing the long-term hydrolytic degradation of the adhesive bond[14].

Fig 2. Bifunctional adhesion mechanism of NTG-GMA bridging dentin and composite resin.

Quantitative Data & Comparative Analysis

The following table summarizes the quantitative properties, typical yields, and functional metrics of N-(4-methylphenyl)glycine and its primary derivatives across different scientific applications.

Derivative / Compound	Primary Application	Key Biological / Chemical Activity	Quantitative Metric / Yield
N-(4-methylphenyl)glycine	Synthetic Precursor	Intermediate for Sydnones & Adhesives	87% yield (Ester), 21-80% yield (Acid)[5]
3-(4-methylphenyl)sydnone	Mesoionic Synthon	1,3-dipole for CuSAC, Antibacterial	67-84% overall yield (from glycine)[6]
1,4-Disubstituted Pyrazoles	Pharmaceutical Agent	Anti-inflammatory, Antimicrobial	>70% yield (via CuSAC one-pot)[8]
NTG-GMA (Mg salt)	Dental Adhesive Primer	Dentin adhesion, MMP inhibition	20–30 MPa (Shear Bond Strength)[12]

Conclusion

The trajectory of N-(4-methylphenyl)glycine derivatives exemplifies the profound impact of foundational organic synthesis on diverse scientific fields. What began as an exploration into the structural anomalies of mesoionic sydnones in 1935 has evolved into a critical component of modern click chemistry for drug discovery. Simultaneously, its functionalization into NTG-GMA solved one of the most persistent challenges in biomaterials: achieving durable, hydrolytically stable adhesion to human dentin. Understanding the mechanistic causality behind these derivatives allows researchers to continue innovating at the intersection of organic synthesis, pharmacology, and materials science.

References

• Synthesis, Antibacterial and Analgesic Activities of 4-[1-Oxo-3-(substituted aryl)-2- propenyl]-3-(4-methylphenyl) sydnones . Semantic Scholar. 5

• Lithiation Reactions of 3-(4-chlorophenyl)Sydnone and 3-(4-methylphenyl)Sydnone . CORE Scholar. 4

• WO2008094925A1 - Dental primer adhesive system and optional hydrophobic resin . Google Patents. 10

• US9237988B2 - Benzalkonium chloride compositions for inhibiting the hydrolytic activity of endogenous matrix metalloproteinases in dental restorations . Google Patents. 14

• One-Pot Synthesis of 1,4-Disubstituted Pyrazoles from Arylglycines via Copper-Catalyzed Sydnone–Alkyne Cycloaddition Reaction . ACS Publications. 8

• Chemistry Of Mesoionic Sydnones As Versatile Heterocyclic Compounds . Neliti. 1

• N-Phenylsydnone . Organic Syntheses. 6

• Eade and Earl: The Sydnones . RSC Publishing. 2

• Sydnone-Based Cycloadditions in Click Chemistry . Thieme-Connect. 7

• Historical Evolution of Dentin Bonding Agents: A Clinician's Perspective . Ijmra. 9

• Classification review of dental adhesive systems: from the IV generation to the universal type . NIH.12

• The use of N-phenylglycine in a dental adhesive system . Taylor & Francis. 11

• Stuck on you: The history of dental adhesives . Dental Products Report. 13

• NOVEL SYNTHETIC DERIVATIVES OF SYDNONES AND ELUCIDATION OF BIOLOGICAL APPLICATIONS . Amazon AWS. 3

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• 14. US9237988B2 - Benzalkonium chloride compositions for inhibiting the hydrolytic activity of endogenous matrix metalloproteinases in dental restorations - Google Patents [patents.google.com]

Protocols & Analytical Methods

Step-by-Step Synthesis Protocol for (4-methylphenyl)amino acetate

Introduction

(4-Methylphenyl)amino acetate—frequently isolated as its ethyl ester intermediate or hydrolyzed to the free acid, N-(4-methylphenyl)glycine—is a highly versatile building block in organic and medicinal chemistry. It serves as a foundational precursor for synthesizing 1, which are critical pharmacophores in various analgesic and antibacterial agents[1].

Mechanistic Rationale & Causality

The synthesis relies on a bimolecular nucleophilic substitution (S_N2) between p-toluidine and ethyl chloroacetate, followed by an optional base-promoted saponification to yield the free amino acid derivative[2].

A common pitfall in this reaction is the over-alkylation of the primary amine, leading to unwanted dialkylated byproducts. To mitigate this, the protocol utilizes strict stoichiometric control and an acid scavenger (anhydrous sodium acetate). Sodium acetate neutralizes the generated hydrochloric acid, preventing the protonation of unreacted p-toluidine (which would render it non-nucleophilic) without being a strong enough base to promote premature ester hydrolysis or drive dialkylation[1].

Experimental Workflow

Figure 1: Two-step synthetic workflow for (4-methylphenyl)amino acetate via S_N2 and saponification.

Reagents and Materials

Reagent	MW ( g/mol )	Equivalents	Amount (for 150 mmol scale)	Role
p-Toluidine	107.15	1.0	16.1 g	Nucleophile
Ethyl chloroacetate	122.55	1.2	22.1 g	Electrophile
Sodium acetate (anhydrous)	82.03	1.2	14.8 g	Acid Scavenger
Ethanol (Absolute)	46.07	-	50 mL	Solvent
Sodium hydroxide	40.00	1.1	6.58 g	Saponification Base
Hydrochloric acid (4 M)	36.46	-	As needed	Acidification

Step-by-Step Experimental Protocol

Phase 1: Synthesis of Ethyl[(4-methylphenyl)amino]acetate

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend p-toluidine (16.1 g, 150 mmol) and anhydrous sodium acetate (14.8 g, 180 mmol) in 50 mL of absolute ethanol[1].

• Electrophile Addition: Slowly add ethyl chloroacetate (22.1 g, 180 mmol) to the stirring suspension at room temperature.

  • Expertise Note: The slow addition prevents localized heating and minimizes the risk of runaway dialkylation.

• Reflux: Heat the mixture to reflux (approx. 78 °C) for 6 to 7 hours[1].

  • Causality: The elevated temperature provides the necessary activation energy for the S_N2 displacement. The ethanol solvent ensures a homogenous reaction environment for the organic substrates while allowing the byproduct (NaCl) to precipitate, driving the reaction forward via Le Chatelier's principle.

• Quenching & Isolation: Allow the reaction to cool to room temperature, then pour the mixture into 200 mL of crushed ice.

  • Self-Validating Step: The sudden drop in temperature and high aqueous polarity will force the hydrophobic intermediate, 2, to precipitate as a solid[2].

• Filtration: Filter the formed precipitate under vacuum, wash with cold water to remove residual salts, and dry under a vacuum to afford the intermediate ester.

Phase 2: Saponification to N-(4-methylphenyl)glycine

• Hydrolysis Setup: Transfer the dried intermediate ester into a clean 250 mL round-bottom flask. Add 75 mL of distilled water and sodium hydroxide (6.58 g, 165 mmol)[1].

• Saponification: Reflux the mixture for 30 minutes.

  • Expertise Note: The ester linkage is rapidly cleaved under these strongly basic, aqueous reflux conditions, yielding the highly soluble sodium salt of the amino acid.

• Acidification: Cool the reaction mixture to 0–5 °C in an ice bath. Slowly add 4 M HCl dropwise until the pH reaches exactly 2.0.

  • Causality: Lowering the pH below the pKa of the carboxylate group ensures full protonation to the free carboxylic acid. The zwitterionic character is minimized, and the neutral2[2].

• Final Isolation: Filter the precipitated N-(4-methylphenyl)glycine, wash with ice-cold water, and recrystallize from ethanol/water if higher purity is required.

Analytical Validation & Self-Validating Systems

To ensure the integrity of the synthesis, verify the final product using the following expected analytical parameters. A successful reaction will closely match these benchmarks:

Analytical Method	Expected Result for N-(4-methylphenyl)glycine
Appearance	White to off-white solid
Melting Point	115–117 °C[2]
Yield	75–85% (Over two steps)
TLC (Hexane:EtOAc 7:3)	Single spot, UV active (Rf ~ 0.3 for the free acid)
LCMS (ESI)	m/z: 166[M+H]+

References

• Title: One-Pot Synthesis of 1,4-Disubstituted Pyrazoles from Arylglycines via Copper-Catalyzed Sydnone–Alkyne Cycloaddition Reaction Source: The Journal of Organic Chemistry - ACS Publications URL
• Title: Synthesis, Antibacterial and Analgesic Activities of 4-[1-Oxo-3-(substituted aryl)-2-propenyl]-3-(4-methylphenyl)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: (4-Methylphenyl)amino Acetate as a Bifunctional Pharmaceutical Intermediate

Executive Summary

Ethyl [(4-methylphenyl)amino]acetate (CAS 21911-68-2), commonly referred to as an N-aryl glycine derivative, is a highly versatile building block in medicinal chemistry and drug development[1]. With a molecular weight of 193.24 g/mol , this intermediate is characterized by its orthogonal reactivity, possessing both a secondary amine and an ethyl ester moiety[1]. It serves as a critical precursor in the divergent synthesis of bioactive hydrazides and complex heterocyclic anti-viral agents[2][3].

Physicochemical Profiling & Mechanistic Rationale

The strategic value of (4-methylphenyl)amino acetate lies in its specific structural features, which allow chemists to bypass complex protecting-group strategies:

• Orthogonal Reactivity : The secondary amine can undergo selective N-alkylation or N-acylation, while the ethyl ester is primed for nucleophilic acyl substitution (e.g., hydrazinolysis or amidation)[2][3].

• Pharmacophoric Contribution of the p-Tolyl Group : The para-methyl substituent exerts a slight electron-donating effect (+I, +M), enhancing the nucleophilicity of the secondary amine compared to unsubstituted anilines. Furthermore, in final Active Pharmaceutical Ingredients (APIs), the p-tolyl moiety enhances lipophilicity (LogP), facilitating membrane permeability and optimal fitting into hydrophobic target pockets[3].

Divergent Synthetic Workflows

Depending on the target API class, this intermediate can be driven down multiple distinct synthetic pathways.

Divergent synthetic applications of (4-methylphenyl)amino acetate in API development.

Validated Experimental Protocols

Protocol A: Synthesis of 2-[(4-Methylphenyl)amino]acetohydrazide

Hydrazides are essential pharmacophores in anti-tubercular and antimicrobial drug discovery[2].

Causality & Validation : Hydrazine hydrate acts as a potent nucleophile. Refluxing the ester in ethanol ensures both reagents remain in solution during the reaction. As the reaction completes, the resulting hydrazide has lower solubility in cold ethanol. Cooling the mixture induces crystallization, which inherently drives the equilibrium forward (Le Chatelier's principle) and acts as a self-purifying step, validating the success of the transformation[2].

Step-by-step experimental workflow for the synthesis of bioactive hydrazide derivatives.

Step-by-Step Methodology :

• Dissolution : Dissolve 19.3 g (0.1 mol) of Ethyl [(4-methylphenyl)amino]acetate in 200 mL of absolute ethanol in a round-bottom flask[2].

• Reagent Addition : Add 0.2 mol of hydrazine hydrate (99%). (Safety Note: Hydrazine is highly toxic and reactive; perform strictly within a fume hood.)

• Thermal Activation : Heat the mixture on a water bath at reflux for 6 hours[2]. Monitor via Thin Layer Chromatography (TLC) until the starting ester spot disappears, validating complete conversion.

• Concentration : Remove excess ethanol by distillation under reduced pressure[2].

• Isolation : Cool the concentrated residue to room temperature. Colorless, block-shaped single crystals of 2-[(4-methylphenyl)amino]acetohydrazide will begin to separate out of the solution[2].

• Purification : Collect the crystals by vacuum filtration and recrystallize from fresh ethanol. (Expected Yield: ~73.7%, Melting Point: 423–426 K)[2].

Protocol B: N-Acylation for Anti-Viral Precursors

This protocol is utilized to synthesize complex intermediates for anti-herpesvirus drugs[3].

Causality & Validation : Acylating the secondary amine requires an acid chloride. Anhydrous methylene chloride (CH₂Cl₂) is used to prevent the premature hydrolysis of the moisture-sensitive acid chloride. Pyridine is introduced as a non-nucleophilic base to scavenge the HCl byproduct. Neutralizing the HCl prevents the protonation of the starting amine, ensuring it remains nucleophilic and driving the reaction to completion[3].

Step-by-Step Methodology :

• Preparation : Dissolve the purified (4-methylphenyl)amino acetate derivative in anhydrous methylene chloride[3].

• Base Addition : Add 1.2 to 1.5 equivalents of pyridine. Stir the mixture and cool to 0°C using an ice bath under an inert atmosphere (N₂ or Ar).

• Acylation : Dropwise add the target acid chloride (e.g., tetrahydro-2H-thiopyran-4-carbonyl chloride 1,1-dioxide)[3]. The controlled addition at 0°C mitigates the exothermic nature of the reaction, preventing thermal degradation.

• Propagation : Remove the ice bath and allow the reaction to warm to room temperature. Stir until TLC confirms the complete consumption of the starting amine.

• Quenching & Extraction : Quench the reaction by adding 1M hydrochloric acid to neutralize excess pyridine, followed by the addition of chloroform or extra CH₂Cl₂[3]. Separate the organic layer.

• Washing & Drying : Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure[3].

• Purification : Purify the resulting crude product via silica gel column chromatography to obtain the pure N-acyl derivative[3].

Quantitative Reaction Profiling

The following table summarizes the optimized reaction parameters for divergent syntheses using this intermediate.

Reaction Modality	Primary Reagents	Solvent System	Temp / Time	Typical Yield	Target API / Scaffold
Hydrazinolysis	Hydrazine hydrate (2.0 eq)	Absolute Ethanol	Reflux / 6h	~73.7%	Anti-tubercular Hydrazides
N-Acylation	Acid chloride (1.1 eq), Pyridine	Anhydrous CH₂Cl₂	0°C to RT / 4h	>80%	Anti-Herpesvirus Agents
N-Alkylation	Alkyl bromoacetate, K₂CO₃	DMF	Heating / 12h	Variable	Custom Complex APIs

References

• IUCr Journals . 2-(4-Methylanilino)acetohydrazide. Retrieved from:[Link]

• United States Patent US 6,903,125 B2. Anti-herpesvirus drug.

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• 2. journals.iucr.org [journals.iucr.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Catalytic Transformations of (4-Methylphenyl)amino Acetate in Advanced Organic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary

(4-Methylphenyl)amino acetate—commonly referred to as N -(p-tolyl)glycine or its ester derivatives—has emerged as a highly versatile building block and radical precursor in modern catalytic organic synthesis. Its unique electronic profile, characterized by the electron-donating p-tolyl moiety, makes it an exceptionally efficient single-electron donor in photoredox catalysis and a prime substrate for transition-metal-catalyzed cross-dehydrogenative coupling (CDC). This application note details field-proven protocols leveraging this compound for the late-stage functionalization of complex molecules, providing self-validating methodologies for drug discovery applications.

Application I: Visible-Light Photoredox Decarboxylative Allylation

Mechanistic Causality & Rationale

In visible-light photoredox catalysis, (4-methylphenyl)amino acetate serves as a superior sacrificial electron donor and radical precursor compared to unsubstituted N -phenylglycine[1]. The p-methyl group inductively stabilizes the transient amine radical cation generated during the reaction, preventing premature degradation pathways.

Upon irradiation with blue LEDs, the iridium photocatalyst (e.g., Ir(ppy)2​(bpy)PF6​ ) reaches a highly oxidative excited state ( Ir(III)∗ )[2]. The electron-rich nitrogen of the p-tolylamino group undergoes Single Electron Transfer (SET) to the Ir(III)∗ species. Subsequent decarboxylation (facilitated by a base such as Cs2​CO3​ ) yields a highly reactive α -aminoalkyl radical[2]. This radical rapidly adds to electrophilic acceptors like allylsulfones, achieving redox-neutral C–C bond formation[3].

Fig 1. Photoredox-catalyzed decarboxylative allylation mechanism of (4-methylphenyl)amino acetate.

Experimental Protocol: Decarboxylative Allylation

Self-Validating Check: The use of Cs2​CO3​ is critical; the cesium cation provides optimal solubility in acetonitrile and effectively deprotonates the carboxylic acid, driving the decarboxylation step.

• Reaction Setup: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add (4-methylphenyl)aminoacetic acid (0.2 mmol, 1.0 equiv), allylsulfone (0.3 mmol, 1.5 equiv), Ir(ppy)2​(bpy)PF6​ (1.0 mol %), and Cs2​CO3​ (0.3 mmol, 1.5 equiv)[2].

• Degassing: Add 2.0 mL of anhydrous acetonitrile (MeCN). Degas the mixture via three consecutive freeze-pump-thaw cycles and backfill with Argon to prevent oxygen-mediated quenching of the triplet excited state.

• Irradiation: Place the reaction tube approximately 5 cm away from a 5 W blue LED lamp. Stir the mixture at room temperature (25 °C) for 12–24 hours until TLC indicates complete consumption of the starting material[2].

• Workup: Quench the reaction with deionized water (5 mL) and extract with ethyl acetate (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel flash chromatography (petroleum ether/ethyl acetate gradient) to isolate the pure allylated product.

Quantitative Data: Reaction Optimization

Photocatalyst (1 mol%)	Base (1.5 equiv)	Solvent	Yield (%)
Ir(ppy)2​(bpy)PF6​	Cs2​CO3​	MeCN	78
Ru(bpy)3​Cl2​	Cs2​CO3​	MeCN	45
Ir(ppy)2​(bpy)PF6​	K2​CO3​	MeCN	62
None (Control)	Cs2​CO3​	MeCN	0

Application II: Copper-Catalyzed Cross-Dehydrogenative Coupling (CDC)

Mechanistic Causality & Rationale

The CDC reaction enables the direct construction of C–N bonds via the oxidative coupling of two unactivated bonds (C–H and N–H)[4]. Ethyl 2-(p-tolylamino)acetate is an ideal substrate for Cu-catalyzed CDC due to the facile oxidation of its α -C–H bond.

The Cu(I) catalyst is oxidized by atmospheric oxygen to a Cu(II) species. This Cu(II) species oxidizes the N -arylglycine ester to an electrophilic iminium intermediate via a two-electron, two-proton loss pathway[5]. The iminium ion is subsequently intercepted by a nucleophile (such as phthalimide) to form α -substituted α -amino acid esters[4]. CuCl is preferred over Cu(OAc)₂ because the chloride anion acts as a superior ligand to stabilize the Cu(I)/Cu(II) redox cycle in the presence of air.

Fig 2. Copper-catalyzed cross-dehydrogenative coupling (CDC) cycle generating α-substituted esters.

Experimental Protocol: CDC with Imides/Amides

Self-Validating Check: The reaction relies on atmospheric oxygen as the terminal oxidant[5]. Do not seal the reaction vial tightly; an open-air environment or an O2​ balloon is required to regenerate the active Cu(II) catalyst.

• Reaction Setup: To a 10 mL reaction vial, add ethyl 2-(p-tolylamino)acetate (0.3 mmol, 1.5 equiv), the desired imide/amide (e.g., phthalimide, 0.2 mmol, 1.0 equiv), and CuCl (2.0 mg, 10 mol %)[5].

• Solvent Addition: Add 2.0 mL of reagent-grade acetonitrile (MeCN) to the vial.

• Oxidative Coupling: Leave the vial open to the air. Stir the mixture vigorously at 60 °C for 8–12 hours[5].

• Monitoring: Monitor the reaction progress via TLC (visualized with UV light and ninhydrin stain) or LC-MS.

• Isolation: Upon completion, cool the mixture to room temperature and concentrate directly under vacuum[5].

• Purification: Purify the residue by column chromatography on silica gel using a petroleum ether/ethyl acetate eluent system to afford the pure α -substituted α -amino acid ester[5].

Quantitative Data: Scope of Nucleophiles in Cu-Catalyzed CDC

Nucleophile (Imide/Amide)	Catalyst Loading	Time (h)	Isolated Yield (%)
Phthalimide	CuCl (10 mol%)	8	97
Succinimide	CuCl (10 mol%)	10	85
Saccharin	CuCl (10 mol%)	12	81
Benzamide	CuCl (10 mol%)	12	72

Advanced Integrations: Photoenzymatic Cascade Reactions

Beyond traditional organic synthesis, (4-methylphenyl)amino acetate esters are highly compatible with biocatalytic environments. Recent advancements have demonstrated the integration of photoredox catalysis with enzymatic hydrolysis. For instance, N -arylglycine esters can be hydrolyzed in situ by Candida antarctica lipase B (CALB) and simultaneously undergo photoredox decarboxylation to form 3-aminoalkyl chromones[6]. This orthogonal compatibility makes it a premier reagent for complex cascade reactions in aqueous or mixed-solvent systems.

References

• The direct decarboxylative allylation of N-arylglycine derivatives by photoredox catalysis Organic Chemistry Frontiers, 2017. URL:[Link]

• Combining Enzyme and Photoredox Catalysis for the Construction of 3-Aminoalkyl Chromones The Journal of Organic Chemistry, 2022. URL:[Link]

Sources

• 1. The direct decarboxylative allylation of N-arylglycine derivatives by photoredox catalysis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. The direct decarboxylative allylation of N-arylglycine derivatives by photoredox catalysis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. The direct decarboxylative allylation of N-arylglycine derivatives by photoredox catalysis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. pubs.acs.org [pubs.acs.org]

Solvent Selection for the Synthesis of (4-methylphenyl)amino Acetate: Application Notes and Protocols

Introduction: The Critical Role of the Solvent in N-Aryl Amino Acid Ester Synthesis

The synthesis of N-aryl amino acid esters, such as (4-methylphenyl)amino acetate, is a fundamental transformation in medicinal chemistry and materials science. These compounds serve as crucial building blocks for a wide range of molecules, from pharmacologically active agents to functional polymers. The most common route to these structures involves the nucleophilic substitution (SN2) reaction between an aromatic amine (p-toluidine) and an alkyl haloacetate (e.g., ethyl chloroacetate).

In this context, the reaction solvent is not merely an inert medium but an active participant that profoundly influences reaction kinetics, yield, and the product purity profile. The choice of solvent can dictate the rate of reaction by orders of magnitude, control the prevalence of side reactions like dialkylation, and simplify or complicate product isolation and purification. This guide provides a detailed examination of solvent selection for the synthesis of (4-methylphenyl)amino acetate, offering theoretical insights, comparative data, and robust experimental protocols for researchers in drug development and chemical synthesis.

Theoretical Framework: Understanding Solvent Effects in the N-Alkylation of p-Toluidine

The synthesis of (4-methylphenyl)amino acetate from p-toluidine and ethyl chloroacetate is a classic bimolecular nucleophilic substitution (SN2) reaction. The rate of this reaction is dependent on the concentrations of both the nucleophile (p-toluidine) and the electrophile (ethyl chloroacetate). The solvent's role is primarily to solvate the reactants and, more importantly, the transition state.

Key Solvent Properties and Their Mechanistic Impact

• Polarity and Dipole Moment : Polar solvents are essential to dissolve the polar reactants. In an SN2 reaction, the transition state is often more polar and has a more distributed charge than the reactants. Polar solvents stabilize this transition state, lowering the activation energy and accelerating the reaction.[1] Solvents with high dielectric constants and large dipole moments, such as Dimethylformamide (DMF) and Acetonitrile (MeCN), are particularly effective at this stabilization.

• Proticity (Hydrogen Bond Donating Ability) : Solvents are broadly classified as protic (containing acidic protons, e.g., ethanol, methanol, water) or aprotic (lacking acidic protons, e.g., DMF, MeCN, THF).

  • Polar Protic Solvents : These solvents can form hydrogen bonds with the lone pair of electrons on the amine nucleophile. This creates a "solvent cage" that stabilizes the nucleophile, but in doing so, it increases the energy required for the nucleophile to attack the electrophile, thereby slowing the reaction rate.[1]

  • Polar Aprotic Solvents : These solvents possess strong dipole moments to solvate cations and polar transition states but cannot form hydrogen bonds with the amine. This leaves the nucleophile "naked" and highly reactive, leading to a significant rate enhancement for SN2 reactions.

• The Role of the Base : The reaction generates one equivalent of hydrochloric acid (from ethyl chloroacetate), which will protonate the starting p-toluidine, rendering it non-nucleophilic. Therefore, a base is required to neutralize this acid. The choice of base (e.g., triethylamine, potassium carbonate) and its solubility in the chosen solvent are critical for maintaining the reaction's progress.

Controlling Side Reactions: Mono- vs. Di-alkylation

A primary challenge in the N-alkylation of primary amines is preventing the second alkylation of the desired secondary amine product, which would lead to a tertiary amine impurity. The reactivity of the product, ethyl (4-methylphenyl)aminoacetate, is often comparable to the starting p-toluidine. The solvent can play a role in modulating this selectivity. Highly polar solvents that promote high reaction rates can sometimes lead to over-alkylation if reaction conditions are not carefully controlled.[2]

Visualizing the Solvent Selection Process

The following diagram outlines the logical workflow for selecting an appropriate solvent system for the synthesis of (4-methylphenyl)amino acetate.

Caption: Decision workflow for solvent selection in the SN2 synthesis of (4-methylphenyl)amino acetate.

Comparative Solvent Data

While a direct head-to-head comparison for the synthesis of ethyl (4-methylphenyl)aminoacetate is not extensively published, data from analogous N-alkylation and N-acylation reactions of toluidine and other anilines provide a strong basis for solvent selection.[1][3] The following table synthesizes these findings to predict the performance of common solvents.

Solvent	Type	Dielectric Constant (ε)	Boiling Point (°C)	Expected Reaction Rate	Key Advantages	Potential Disadvantages & Mitigation
Acetonitrile (MeCN)	Polar Aprotic	37.5	82	Very Fast	Excellent for SN2; easy to remove under vacuum; good solubility for many organic salts.	Toxic and flammable.[4][5] Requires anhydrous conditions for best results.
Dimethylformamide (DMF)	Polar Aprotic	36.7	153	Very Fast	High boiling point allows for a wide temperature range; excellent solvating power.	Difficult to remove; reproductive toxicity hazard.[1][6] Work-up requires extensive aqueous washes (e.g., with water or 5% LiCl solution) to remove.[7][8]
Ethanol (EtOH)	Polar Protic	24.5	78	Moderate to Slow	Greener solvent option; readily available; can dissolve some inorganic bases.	Slower reaction rates due to nucleophile solvation.[1] May require elevated temperatures (reflux). Transesterification is a potential side reaction if the starting ester is not also ethyl.
Toluene	Non-Polar	2.4	111	Very Slow	Good for high-temperature reactions; can facilitate water removal with a Dean-Stark trap if applicable.	Poor at stabilizing the polar SN2 transition state, leading to slow reactions.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of ethyl (4-methylphenyl)aminoacetate, highlighting two preferred solvent systems: Acetonitrile for rapid reaction and ease of work-up, and Ethanol as a greener alternative.

Protocol 1: Rapid Synthesis in Acetonitrile

This protocol leverages a polar aprotic solvent to achieve a high reaction rate at a moderate temperature.

Materials:

• p-Toluidine (1.0 eq)

• Ethyl chloroacetate (1.1 eq)

• Triethylamine (TEA) (1.2 eq)

• Anhydrous Acetonitrile (MeCN)

• Ethyl acetate (for work-up)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add p-toluidine (1.0 eq) and anhydrous acetonitrile. Stir until the p-toluidine is fully dissolved.

• Add triethylamine (1.2 eq) to the solution.

• Add ethyl chloroacetate (1.1 eq) dropwise to the stirring solution at room temperature. An exotherm may be observed.

• After the addition is complete, heat the reaction mixture to a gentle reflux (approx. 80-82°C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-8 hours.

• Once the reaction is complete, cool the mixture to room temperature and remove the acetonitrile under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in ethyl acetate.

• Transfer the ethyl acetate solution to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (2x) to remove any remaining acid and salts, followed by brine (1x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain pure ethyl (4-methylphenyl)aminoacetate.

Rationale: Acetonitrile is chosen for its ability to significantly accelerate the SN2 reaction while being relatively easy to remove post-reaction.[5] Triethylamine acts as an organic-soluble base to neutralize the HCl formed, producing triethylammonium chloride, which is largely removed during the aqueous work-up.

Protocol 2: Greener Synthesis in Ethanol

This protocol uses a more environmentally benign solvent, which may require longer reaction times or higher temperatures.

Materials:

• p-Toluidine (1.0 eq)

• Ethyl chloroacetate (1.1 eq)

• Potassium carbonate (K₂CO₃), finely powdered (1.5 eq)

• Ethanol (EtOH), absolute

• Ethyl acetate (for work-up)

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

Procedure:

• To a round-bottom flask, add p-toluidine (1.0 eq), absolute ethanol, and finely powdered potassium carbonate (1.5 eq). Stir to create a suspension.

• Add ethyl chloroacetate (1.1 eq) to the stirring suspension.

• Heat the mixture to reflux (approx. 78°C) with vigorous stirring to ensure good mixing of the heterogeneous base.

• Monitor the reaction progress by TLC or LC-MS. The reaction may require 12-24 hours to reach completion.

• After completion, cool the reaction to room temperature and filter to remove the inorganic salts (K₂CO₃ and KCl). Wash the filter cake with a small amount of ethanol.

• Combine the filtrate and washings and remove the ethanol under reduced pressure.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer with water (2x) to remove any remaining salts and then with brine (1x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate to yield the crude product.

• Purify by flash column chromatography as described in Protocol 1.

Rationale: Ethanol is a less toxic and more sustainable solvent choice.[9] An inorganic base like potassium carbonate is often used in protic solvents. It is inexpensive, but its limited solubility requires efficient stirring. The work-up is simplified by the initial filtration of the inorganic base and byproducts.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of (4-methylphenyl)amino acetate.

Caption: General experimental workflow from reaction setup to final product characterization.

Safety Precautions

• p-Toluidine : Toxic if swallowed, in contact with skin, or if inhaled. Suspected of causing cancer and may cause an allergic skin reaction.[10][11]

• Ethyl chloroacetate : Flammable liquid and vapor. It is a lachrymator and is toxic if swallowed, inhaled, or absorbed through the skin. Causes serious eye and skin irritation.[7][8][12]

• Solvents :

  • Acetonitrile : Highly flammable liquid and vapor. Harmful if swallowed, inhaled, or in contact with skin. Causes serious eye irritation.[2][4][5][13][14]

  • Dimethylformamide (DMF) : Flammable liquid. Harmful in contact with skin or if inhaled. Causes serious eye irritation and may damage an unborn child.[1][6][15][16]

  • Ethanol : Highly flammable liquid and vapor. Causes serious eye irritation.[9]

• General Handling : All manipulations should be performed in a well-ventilated chemical fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate chemical-resistant gloves, must be worn at all times.

Conclusion

The selection of a solvent is a critical parameter in the synthesis of (4-methylphenyl)amino acetate. Polar aprotic solvents like acetonitrile offer the advantage of rapid reaction rates and are recommended for efficiency, provided that appropriate safety measures are taken and the work-up is performed diligently. For laboratories prioritizing greener chemistry, ethanol presents a viable, albeit slower, alternative. By understanding the underlying mechanistic principles of solvent effects on SN2 reactions, researchers can make informed decisions to optimize their synthetic routes, leading to higher yields, improved purity, and more sustainable chemical processes.

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• ResearchGate. (n.d.).
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• Benchchem. (n.d.). A Comparative Guide to the Synthesis of ((3-Chlorophenyl)sulfonyl)glycine and Other Glycine Analogs.
• The Royal Society of Chemistry. (n.d.).
• Organic Syntheses. (n.d.). cis-N-TOSYL-3-METHYL-2-AZABICYCLO[3.3.0]OCT-3-ENE.
• PMC. (2019, March 20). Synthesis of N-aryl β-amino acid derivatives via Cu(ii)-catalyzed asymmetric 1,4-reduction in air.
• CORE. (2022, August 24). Stereoselective Modification of N-(α-Hydroxyacyl)
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• 10. US4268458A - Process for the preparation of N-alkylated aromatic amines - Google Patents [patents.google.com]
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• 12. Influence of solvent polarity on the structure of drop-cast electroactive tetra(aniline)-surfactant thin films - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
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• 16. researchgate.net [researchgate.net]

Microwave-Assisted Synthesis of (4-methylphenyl)amino Acetate: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of (4-methylphenyl)amino acetate, a valuable intermediate in pharmaceutical and chemical research. The protocol leverages the efficiency and green chemistry principles of microwave-assisted organic synthesis (MAOS) to achieve rapid and high-yield production. This application note details the underlying chemical principles, a step-by-step experimental protocol, safety considerations, and methods for product characterization.

Introduction

(4-methylphenyl)amino acetate, also known as ethyl p-tolylaminoacetate, is a key building block in the synthesis of a variety of more complex molecules. The N-alkylation of anilines is a fundamental transformation in organic chemistry. Traditional methods for this synthesis often involve prolonged reaction times at elevated temperatures, leading to potential side product formation and significant energy consumption.[1]

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful technology to overcome these limitations. By utilizing microwave irradiation, chemical reactions can be accelerated dramatically, often reducing reaction times from hours to minutes.[2][3] This rapid and uniform heating can lead to higher product yields, increased purity, and is often more energy-efficient than conventional heating methods.[4] Furthermore, MAOS aligns with the principles of green chemistry by minimizing solvent usage and waste generation.[2]

Advantages of the Microwave-Assisted Method:

• Rapid Reaction Times: Completion of the synthesis in minutes compared to hours with conventional heating.

• High Yields: Microwave-assisted methods often result in excellent product yields.

• Energy Efficiency: Direct heating of the reaction mixture is more energy-efficient than conventional methods.[4]

• Green Chemistry: The potential for solvent-free or reduced solvent conditions minimizes the use and disposal of hazardous organic solvents.

• Simplified Work-up: Cleaner reactions often lead to a more straightforward purification process.

Reaction Principle: Nucleophilic Substitution

The synthesis of (4-methylphenyl)amino acetate proceeds via a nucleophilic substitution reaction. In this reaction, the nitrogen atom of 4-methylaniline (p-toluidine), acting as a nucleophile, attacks the electrophilic carbon atom of ethyl chloroacetate. This results in the displacement of the chloride ion and the formation of the desired N-alkylation product. A base is typically added to neutralize the hydrochloric acid generated during the reaction, preventing the protonation of the starting aniline and driving the reaction to completion.

Experimental Protocol

This protocol is designed for a dedicated microwave reactor for organic synthesis with appropriate online temperature and pressure monitoring.

Materials:

• 4-Methylaniline (p-toluidine)

• Ethyl chloroacetate

• Potassium carbonate (K₂CO₃), anhydrous

• Ethanol (absolute)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Microwave synthesizer with appropriate reaction vials and magnetic stir bars

Safety Precautions:

• 4-Methylaniline: Toxic and may be harmful if inhaled, swallowed, or absorbed through the skin. It is a suspected carcinogen.[5][6] Always handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Ethyl chloroacetate: Flammable liquid and vapor. It is toxic if swallowed, inhaled, or in contact with skin, and can cause severe eye and skin irritation.[7][8][9][10][11] Handle with extreme care in a fume hood and wear appropriate PPE.

• Microwave Reactor: Reactions in a sealed vessel under microwave irradiation can reach high pressures and temperatures.[12] Always use vials and caps specifically designed for the microwave reactor and follow the manufacturer's safety guidelines. Do not exceed the recommended fill volume for the reaction vial.

Procedure:

• Reaction Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine 4-methylaniline (1.0 mmol, 107 mg), ethyl chloroacetate (1.1 mmol, 135 mg, 1.1 eq), and anhydrous potassium carbonate (1.5 mmol, 207 mg, 1.5 eq).

• Solvent Addition: Add 3 mL of absolute ethanol to the vial.

• Microwave Irradiation: Seal the vial and place it in the microwave synthesizer. Irradiate the mixture at 120°C for 10 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Cooling: After the irradiation is complete, allow the reaction vial to cool to room temperature (below 50°C) before carefully opening it.

• Work-up:

  • Filter the reaction mixture to remove the potassium carbonate.

  • Concentrate the filtrate under reduced pressure to remove the ethanol.

  • Dissolve the residue in ethyl acetate (20 mL).

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution (2 x 10 mL) and then with brine (10 mL).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield pure (4-methylphenyl)amino acetate.

Characterization of (4-methylphenyl)amino Acetate

The structure and purity of the synthesized product can be confirmed by spectroscopic methods.

1. ¹H NMR Spectroscopy:

The proton NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.0	Doublet	2H	Aromatic C-H
~6.6	Doublet	2H	Aromatic C-H
~4.2	Quartet	2H	-O-CH₂ -CH₃
~3.9	Singlet	2H	-NH-CH₂ -CO-
~3.8	Broad Singlet	1H	-NH -
~2.2	Singlet	3H	Ar-CH₃
~1.3	Triplet	3H	-O-CH₂-CH₃

Table 1: Predicted ¹H NMR Chemical Shifts for (4-methylphenyl)amino Acetate.

2. ¹³C NMR Spectroscopy:

The carbon-13 NMR spectrum provides information about the different carbon environments in the molecule.

Chemical Shift (δ, ppm)	Assignment
~172	C =O
~145	Aromatic C -NH
~130	Aromatic C -H
~128	Aromatic C -CH₃
~113	Aromatic C -H
~61	-O-CH₂ -CH₃
~47	-NH-CH₂ -CO-
~20	Ar-CH₃
~14	-O-CH₂-CH₃

Table 2: Predicted ¹³C NMR Chemical Shifts for (4-methylphenyl)amino Acetate.

3. Infrared (IR) Spectroscopy:

The IR spectrum helps to identify the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3400	N-H Stretch	Secondary Amine
~3050	C-H Stretch	Aromatic
~2980	C-H Stretch	Aliphatic
~1735	C=O Stretch	Ester
~1610, ~1520	C=C Stretch	Aromatic Ring
~1250	C-O Stretch	Ester

Table 3: Characteristic IR Absorption Bands for (4-methylphenyl)amino Acetate.[13]

Visualization of the Workflow and Mechanism

Experimental Workflow:

Caption: Experimental workflow for the microwave-assisted synthesis of (4-methylphenyl)amino acetate.

Reaction Mechanism:

Caption: Simplified reaction mechanism for the N-alkylation of 4-methylaniline with ethyl chloroacetate.

Conclusion

This application note provides a detailed and reliable protocol for the microwave-assisted synthesis of (4-methylphenyl)amino acetate. The use of microwave irradiation significantly reduces reaction times and offers a more sustainable approach compared to conventional heating methods. The described procedure, coupled with the provided characterization data, serves as a valuable resource for researchers in organic synthesis and drug discovery.

References

• Cole-Parmer. (2006, March 22). Material Safety Data Sheet - Ethyl chloroacetate. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Ethyl chloroacetate. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Ethyl chloroacetate. Retrieved from [Link]

• Loba Chemie. (2016, February 6). ETHYL CHLOROACETATE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Sigma-Aldrich. (2025, December 24). SAFETY DATA SHEET. Retrieved from [Link]

• Green Chemistry approach for Microwave assisted synthesis of some Traditional Reactions. (2020, May 24). Journal of Critical Reviews.
• Microwave Assisted Facile Synthesis and Anticancer Evaluation of Novel Ethyl 4-(Substituted phenyl)-6- methyl-2-oxo. (n.d.). Sciforum.
• Organic Syntheses Procedure. (n.d.). Organic Syntheses.

• The Royal Society of Chemistry. (n.d.). EXPERIMENTAL SUPPORTING INFORMATION. Retrieved from [Link]

• Microwave–assisted efficient synthesis of toluidine derivative “2-chloro-n-p-tolylacetamide”. (2019, February 1). Indo American Journal of Pharmaceutical Sciences.
• Microwave Irradiation and Phase Transfer Catalysis in C-, O- and N-Alkyl

• The Royal Society of Chemistry. (2014). Formal hydration of non-activated terminal olefins using tandem catalysts - Supporting Information. Retrieved from [Link]

• SpectraBase. (n.d.). Ethyl 4-({[(4-methylphenyl)sulfanyl]acetyl}amino)benzoate - Optional[13C NMR]. Retrieved from [Link]

• Alkylation of some pyrimidine and purine derivatives in the absence of solvent using microwave-assisted method. (2001, August 22). Arkivoc.
• Microwave-assisted solvent-free synthesis of 4-methyl-2-hydroxy. (n.d.). SciSpace.
• Simple and Efficient Microwave Assisted N-Alkylation of Is
• Microwave assisted solvent-free mannich bases: synthesis, characterization and effects of these. (2021, February 19). Journal of the Serbian Chemical Society.
• Aqueous N-alkylation of amines using alkyl halides: direct generation of tertiary amines under microwave irradiation. (n.d.). Green Chemistry (RSC Publishing).

• EPFL. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of ethyl acetate fraction. Retrieved from [Link]

• Doc Brown's Advanced Organic Chemistry Revision Notes. (2026, March 3). Infrared spectrum of ethyl ethanoate. Retrieved from [Link]

• ResearchGate. (n.d.). (A) 1 H and (B) 13 C NMR spectra of o-methylphenyl acetate (a) before.... Retrieved from [Link]

• Integration of the Process for Production of Ethyl Acetate by an Enhanced Extraction Process. (2021, August 17). Processes.
• Ethyl phenylacetate - Organic Syntheses Procedure. (n.d.). Organic Syntheses.

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• 5. echemi.com [echemi.com]
• 6. 4-Methylaniline(106-49-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
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• 13. infrared spectrum of ethyl ethanoate prominent wavenumbers cm-1 detecting functional groups present finger print for identification of ethyl acetate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Application Notes &amp; Protocols for Peptide Coupling Reactions: A Guide for Researchers

A Note on (4-methylphenyl)amino acetate: Initial investigation into the role of (4-methylphenyl)amino acetate in peptide coupling reactions indicates that this compound is not a recognized or standard coupling reagent in the field of peptide synthesis. It is likely that the term refers to an N-aryl amino acid building block, such as N-(4-methylphenyl)glycine, or its salt form. N-aryl amino acids are indeed important components in the synthesis of peptidomimetics to enhance therapeutic properties. This guide, therefore, provides a comprehensive overview of the established principles and protocols for peptide coupling, including strategies for the incorporation of sterically hindered residues like N-aryl amino acids.

Introduction to Peptide Coupling

The formation of a peptide bond, an amide linkage between the carboxyl group of one amino acid and the amino group of another, is the cornerstone of peptide synthesis.[1][2] This process is not spontaneous and requires the activation of the carboxylic acid to facilitate a nucleophilic attack by the amino group.[2] The success of peptide synthesis, whether in solution or on a solid phase, hinges on the efficiency and fidelity of the coupling reaction. The choice of coupling reagent is therefore a critical parameter that dictates yield, purity, and the preservation of chiral integrity in the final peptide product.[3][4]

Modern peptide synthesis relies on a variety of sophisticated coupling reagents developed to address challenges such as steric hindrance, racemization, and unwanted side reactions.[3][5] These reagents can be broadly classified into carbodiimides, phosphonium salts, and uronium/aminium salts, often used in conjunction with additives that enhance reaction rates and suppress epimerization.[2][6]

The Mechanism of Peptide Bond Formation

The fundamental mechanism of peptide bond formation involves two key steps:

• Activation of the Carboxyl Group: The coupling reagent reacts with the C-terminal carboxyl group of an N-protected amino acid to form a highly reactive intermediate.[2] The nature of this intermediate depends on the class of coupling reagent used.

• Nucleophilic Attack: The free N-terminal amino group of the second amino acid or peptide chain attacks the activated carboxyl group, forming a tetrahedral intermediate which then collapses to form the stable amide bond and releases the activating group.[2][7]

A primary challenge in this process is the prevention of racemization, the loss of stereochemical purity at the chiral α-carbon of the activated amino acid.[3] Racemization can occur via two main pathways: direct enolization or, more commonly, through the formation of a 5(4H)-oxazolone intermediate. The use of additives like 1-hydroxybenzotriazole (HOBt) and its analogs helps to minimize racemization by forming active esters that are more resistant to oxazolone formation.[3][8]

Caption: Generalized workflow of a peptide coupling reaction.

Classes of Coupling Reagents and Their Applications

The selection of a coupling reagent is dependent on factors such as the complexity of the peptide sequence, the presence of sterically hindered or racemization-prone amino acids, and the scale of the synthesis.

Reagent Class	Examples	Mechanism of Action	Advantages	Disadvantages
Carbodiimides	DCC, DIC, EDC	Forms a reactive O-acylisourea intermediate.[8]	Cost-effective, simple to use.	High risk of racemization without additives, formation of insoluble urea byproducts (DCC).[6][8]
Phosphonium Salts	BOP, PyBOP, PyAOP	Forms an activated phosphonium ester.	High coupling efficiency, low racemization, particularly with PyAOP for N-methyl amino acids.[4][5]	Can be more expensive, BOP produces a carcinogenic byproduct (HMPA).[2]
Uronium/Aminium Salts	HBTU, HATU, HCTU, COMU	Forms an activated uronium/aminium ester.	Rapid reaction kinetics, high yields, low side-product formation.[5][6] HATU is highly efficient for difficult couplings.[9]	Can cause guanidinylation of the N-terminal amine if used in excess.[2][10]

Experimental Protocols

The following protocols provide standardized procedures for peptide coupling on a solid support. These should be considered as starting points and may require optimization based on the specific peptide sequence.

Protocol 1: Standard Coupling using HBTU/HOBt

This protocol is suitable for most standard amino acid couplings in solid-phase peptide synthesis (SPPS).

Materials:

• Fmoc-protected amino acid

• Peptide-resin with a free N-terminal amine

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• HOBt (1-Hydroxybenzotriazole)

• N,N-Diisopropylethylamine (DIEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

Procedure (0.1 mmol scale):

• Resin Preparation: Ensure the N-terminal Fmoc group of the peptide-resin has been removed (e.g., using 20% piperidine in DMF) and wash the resin thoroughly with DMF (5-7 times).

• Activation Solution: In a separate vessel, dissolve the Fmoc-amino acid (0.4 mmol, 4 eq.), HBTU (0.38 mmol, 3.8 eq.), and HOBt (0.4 mmol, 4 eq.) in a minimal volume of DMF (approx. 2 mL).

• Base Addition: Add DIEA (0.8 mmol, 8 eq.) to the activation solution and agitate for 1-2 minutes to pre-activate.

• Coupling Reaction: Add the activated amino acid solution to the prepared resin. Agitate the reaction vessel at room temperature for 30-60 minutes.

• Monitoring the Reaction: Perform a qualitative test (e.g., Kaiser test) to check for the presence of free primary amines.[11] A negative result (e.g., colorless beads in the Kaiser test) indicates completion of the coupling.

• Washing: Once the coupling is complete, filter the resin and wash thoroughly with DMF (3 times), Dichloromethane (DCM) (3 times), and DMF (3 times) to remove excess reagents and byproducts.

Caption: Step-by-step workflow for HBTU-mediated solid-phase peptide coupling.

Protocol 2: Coupling of Sterically Hindered and N-Aryl Amino Acids using HATU

The incorporation of sterically demanding residues, such as N-methyl or N-aryl amino acids (e.g., N-(4-methylphenyl)glycine), requires more potent coupling reagents to overcome the reduced nucleophilicity and steric bulk of the secondary amine.[9] HATU is highly effective in these cases.[5][9]

Materials:

• Fmoc-N-aryl amino acid (e.g., Fmoc-N-(p-tolyl)-Gly-OH)

• Peptide-resin with a free N-terminal amine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIEA or 2,4,6-Collidine

• DMF or a DMF/DCM solvent mixture

Procedure (0.1 mmol scale):

• Resin Preparation: Prepare the Fmoc-deprotected peptide-resin as described in Protocol 1.

• Activation Solution: In a separate vessel, dissolve the Fmoc-N-aryl amino acid (0.4 mmol, 4 eq.) and HATU (0.38 mmol, 3.8 eq.) in DMF.

• Base Addition: Add DIEA (0.8 mmol, 8 eq.) to the activation solution. For particularly sensitive amino acids, the less nucleophilic base 2,4,6-collidine may be substituted to reduce potential side reactions. Allow 1-2 minutes for pre-activation.

• Coupling Reaction: Add the activated solution to the resin. Agitate at room temperature. Reaction times may need to be extended to 2-4 hours or even overnight.[9]

• Monitoring and Washing: Monitor the reaction and wash the resin as described in Protocol 1. If coupling is incomplete, a second coupling is recommended.[11]

Troubleshooting and Key Considerations

• Incomplete Coupling: This can be caused by steric hindrance or peptide aggregation. Strategies to overcome this include double coupling, increasing reaction time or temperature, and switching to a more powerful coupling reagent like HATU or COMU.[11]

• Racemization: A major concern, especially during fragment condensation or when coupling to C-terminal Cys or His. Ensure the use of additives like HOBt, HOAt, or Oxyma. The choice of base is also critical; less hindered bases like N-methylmorpholine (NMM) are sometimes preferred over DIEA.[2]

• Guanidinylation: A side reaction specific to uronium/aminium reagents where the reagent reacts with the free N-terminal amine, capping the peptide chain.[2][10] This can be minimized by using a slight excess of the carboxylic acid relative to the coupling reagent and by pre-activating the acid for a short period before adding it to the resin.[2]

• Solvent Quality: Use high-purity, peptide synthesis-grade solvents (e.g., DMF) to avoid premature termination of peptide chains by reactive impurities.

Conclusion

The successful synthesis of peptides is a multi-faceted process where the strategic selection and application of coupling reagents play a pivotal role. While a vast arsenal of reagents is available, a thorough understanding of their mechanisms, advantages, and limitations is essential for navigating the complexities of peptide chemistry. Reagents like HBTU offer a reliable option for routine synthesis, while more potent reagents such as HATU are indispensable for challenging sequences involving sterically hindered or N-substituted amino acids. By adhering to robust protocols and employing careful reaction monitoring, researchers can efficiently construct complex peptide molecules with high purity and yield, advancing the frontiers of chemical biology and drug discovery.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. [Link]

• Carpino, L. A., & El-Faham, A. (1999). The Uronium/Guanidinium Peptide Coupling Reagents. The Journal of Organic Chemistry, 64(1), 1-26. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• AAPPTEC. (n.d.). Coupling Reagents. [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. [Link]

• Han, Y., & Kim, H. (2004). Recent Development of Peptide Coupling Reagents in Organic Synthesis. Tetrahedron, 60(11), 2447-2467. [Link]

• Subirós-Funosas, R., et al. (2013). TOMBU and COMBU as Novel Uronium-Type Peptide Coupling Reagents Derived from Oxyma-B. Molecules, 18(9), 10546-10557. [Link]

• AAPPTEC. (2021). Carbodiimides and Additives. [Link]

• AAPPTEC. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• Dilun Biotechnology. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. [Link]

• Das, P., & Kumar, A. (2018). A potential greener protocol for peptide coupling reactions using recyclable/reusable ionic liquid. Journal of Chemical Sciences, 130(5), 63. [Link]

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. [Link]

• M., et al. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(24), 8017. [Link]

• AAPPTEC. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. [Link]

• de la Torre, B. G., & Albericio, F. (2014). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. International Journal of Peptide Research and Therapeutics, 20(1), 53-69. [Link]

Sources

• 1. Synthesis and Application of N-Aryl Peptides - ProQuest [proquest.com]
• 2. Room temperature N-arylation of amino acids and peptides using copper(i) and β-diketone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. N- Arylation of Amino Acid Esters to Expand Side Chain Diversity in Ketoxime Peptide Ligations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ethyl ([(4-methylphenyl)sulfonyl]amino)acetate [chembk.com]
• 5. (4-Methylphenyl)sulfonyl acetate synthesis - chemicalbook [chemicalbook.com]
• 6. angenesci.com [angenesci.com]
• 7. 4-methylphenyl acetate [stenutz.eu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Methyl 2-(4-aminophenyl)acetate | 39552-81-3 [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. echemi.com [echemi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(4-methylphenyl)acetamide

Welcome to the technical support guide for the synthesis of N-(4-methylphenyl)acetamide, also known as p-acetotoluidide or N-acetyl-p-toluidine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction yield and troubleshooting common experimental issues.

A note on nomenclature: The compound of interest, formed by the N-acylation of p-toluidine, is N-(4-methylphenyl)acetamide. This guide will use this name and its common synonyms.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the N-acylation of p-toluidine, providing the core knowledge needed for a successful synthesis.

Q1: What is the fundamental reaction occurring during the synthesis of N-(4-methylphenyl)acetamide?

The synthesis is a classic nucleophilic acyl substitution. The amino group (-NH₂) of p-toluidine acts as a nucleophile, attacking the electrophilic carbonyl carbon of an acylating agent, such as acetic anhydride. This results in the formation of an amide bond, replacing one of the hydrogen atoms on the amino group with an acetyl group (-COCH₃).[1][2]

Q2: Which acylating agent is superior for this reaction: acetic anhydride or acetyl chloride?

Both are highly effective, and the choice depends on the specific experimental constraints and safety considerations.[1][3]

Acylating Agent	Advantages	Disadvantages	Byproduct
Acetic Anhydride	Lower cost, easier to handle, less toxic.[3]	Less reactive than acetyl chloride.	Acetic Acid (CH₃COOH)[1]
Acetyl Chloride	More reactive, leading to faster reaction times.[1][3]	Highly corrosive, moisture-sensitive, releases HCl gas, requires careful handling.[3]	Hydrochloric Acid (HCl)[1]

For most standard laboratory procedures, acetic anhydride offers a good balance of reactivity, safety, and cost-effectiveness.[1]

Q3: Why is a base, such as sodium acetate or pyridine, essential for high yield?

A base is crucial for neutralizing the acidic byproduct generated during the reaction.[1]

• With Acetic Anhydride: The byproduct is acetic acid. While the reaction can proceed without a base, adding a mild base like sodium acetate deprotonates the intermediate, shifting the equilibrium towards the product and driving the reaction to completion.[1][4]

• With Acetyl Chloride: The byproduct is the strong acid hydrochloric acid (HCl). HCl will protonate the amino group of any unreacted p-toluidine, forming a non-nucleophilic ammonium salt and effectively stopping the reaction. A stoichiometric amount of a base like pyridine or triethylamine is essential to scavenge the HCl as it forms.[1][3]

Q4: Can the N-acylation of p-toluidine be performed without a solvent?

Yes, solvent-free (neat) conditions are often highly effective and are considered a green chemistry practice as they eliminate solvent waste.[3][5] The direct reaction of p-toluidine with acetic anhydride at room temperature is a common and efficient example of a solvent-free acylation.[3][5]

Troubleshooting Guide: From Low Yield to Impure Product

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable solutions.

Q5: My reaction yield is very low or I obtained no product. What went wrong?

This is a common issue that typically points to a problem with the reagents or reaction conditions.

Potential Cause	Scientific Explanation	Recommended Solution
Inactive Acylating Agent	Acetic anhydride is susceptible to hydrolysis upon exposure to atmospheric moisture, breaking down into less reactive acetic acid.	Always use a fresh, unopened bottle of acetic anhydride or distill older batches before use to ensure high purity and reactivity.[1][3]
Protonation of p-Toluidine	The lone pair of electrons on the amino nitrogen is essential for its nucleophilic attack. If the reaction medium is too acidic (e.g., from using acetyl chloride without a base), the p-toluidine will be protonated to its ammonium salt form, which is not nucleophilic and will not react.[1][3]	Ensure an appropriate base (e.g., sodium acetate for acetic anhydride, pyridine for acetyl chloride) is present to neutralize any acid byproduct and maintain the nucleophilicity of the starting amine.[1][3]
Insufficient Reaction Time/Temp	The reaction may not have reached completion.	Monitor the reaction's progress using Thin Layer Chromatography (TLC). If starting material is still present after the expected time, consider extending the reaction time or gently warming the mixture (e.g., to 40-60°C).[3]

Troubleshooting Workflow: Diagnosing Low Yield

Below is a logical workflow to diagnose the cause of low product yield.

Caption: A decision tree for troubleshooting low yield issues.

Q6: My TLC shows multiple spots. What are the likely impurities and how can I prevent them?

Impurity formation is often due to side reactions or incomplete conversion.

• Unreacted p-toluidine: This is the most common impurity.[1][3]

  • Cause: Insufficient acylating agent, reaction time, or temperature.

  • Solution: Use a slight excess (1.1 to 1.5 equivalents) of the acylating agent and monitor the reaction to completion with TLC before workup.[3]

• Diacetylation: The formation of a diacetylated product where the amide nitrogen is acetylated a second time.

  • Cause: This is generally unfavorable for primary amines like p-toluidine but can occur under harsh conditions (e.g., high heat, large excess of a highly reactive acylating agent).[1]

  • Solution: Maintain stoichiometric control and avoid excessive heating.

• Oxidation Products: Aromatic amines are susceptible to air oxidation, which can lead to colored, often tarry, impurities.[3]

  • Cause: Exposure to atmospheric oxygen, especially if the starting p-toluidine is already slightly discolored.

  • Solution: Use purified, colorless p-toluidine. For highly sensitive reactions, running the experiment under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation.[3]

Q7: The isolated product is an oil or a discolored solid. How can I improve its appearance and purity?

A non-crystalline or colored product indicates the presence of impurities that are disrupting the crystal lattice formation.

• Oily or Gummy Product:

  • Cause: Often due to residual acetic acid or unreacted starting materials.[1]

  • Solution: Ensure the crude product is thoroughly washed with cold water during vacuum filtration to remove water-soluble impurities like acetic acid.[1] If an oil persists, try triturating (grinding the oil with a non-solvent like cold water or a hexane/ethyl acetate mixture) to induce crystallization.

• Colored (Yellow/Brown) Product:

  • Cause: Typically due to oxidation of the starting p-toluidine.[1]

  • Solution: The most effective solution is purification by recrystallization. A common and effective solvent system is a mixture of ethanol and water.[1]

Experimental Protocol and Visualization

Standard Protocol: N-acylation of p-Toluidine with Acetic Anhydride

This protocol is a robust method for synthesizing N-(4-methylphenyl)acetamide in high yield and purity.

• Reagent Preparation:

  • In a 100 mL flask, dissolve 5.0 g of p-toluidine in 15 mL of water and 5 mL of concentrated hydrochloric acid. Warm the mixture gently if needed to fully dissolve the amine.

  • In a separate beaker, prepare a solution of 7.5 g of sodium acetate trihydrate in 20 mL of water.[1]

• Reaction:

  • To the warm (~50°C) p-toluidine hydrochloride solution, add 6.0 mL of acetic anhydride with rapid stirring.

  • Immediately follow with the addition of the entire sodium acetate solution.[1]

• Crystallization & Isolation:

  • Stir the mixture vigorously in an ice bath. The N-(4-methylphenyl)acetamide product will precipitate as a white solid.[1]

  • Cool for 15-20 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake thoroughly with three portions of cold water to remove salts and residual acid.[1]

• Drying & Purification:

  • Allow the product to air-dry on the filter paper or place it in a desiccator.

  • For enhanced purity, recrystallize the crude product from an ethanol/water mixture.[1] Dissolve the solid in a minimum amount of hot ethanol, then add hot water dropwise until the solution turns cloudy. Allow it to cool slowly to form pure crystals.

Reaction Mechanism: Nucleophilic Acyl Substitution

The diagram below illustrates the step-by-step mechanism for the acylation of p-toluidine with acetic anhydride, including the crucial role of the base.

Caption: Mechanism of p-toluidine acylation.

References

• Technical Support Center: Direct Acylation of p-Toluidine. (n.d.). Benchchem.
• Optimizing reaction conditions for N-acylation of p-toluidine. (n.d.). Benchchem.
• p-Toluidine is acetylated in the first reaction of the sequence. (2025, December 1). Filo.
• An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. (n.d.).
• Write a mechanism for the reaction of p-toluidine with acetic anhydride. Why is sodium acetic added to this reaction? (n.d.). Homework.Study.com.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. p-Toluidine is acetylated in the first reaction of the sequence. During t.. [askfilo.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. homework.study.com [homework.study.com]
• 5. An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. – Oriental Journal of Chemistry [orientjchem.org]

Technical Support Center: Troubleshooting (4-Methylphenyl)amino Acetate Extraction

Welcome to the Technical Support Center for N-arylamino acid ester synthesis. The synthesis of (4-methylphenyl)amino acetates—typically achieved via the alkylation of p-toluidine with ethyl chloroacetate or bromoacetate—is a foundational transformation in medicinal chemistry and drug development 1[1]. However, isolating the target ester with >98% purity frequently presents downstream liquid-liquid extraction challenges.

This guide provides a mechanistic troubleshooting framework to resolve common purity issues, including residual starting materials, dialkylated byproducts, and unintended ester hydrolysis 2[2].

Diagnostic Workflow

Diagnostic workflow for troubleshooting (4-methylphenyl)amino acetate extraction impurities.

FAQs & Troubleshooting Guide

Q1: My extracted product is heavily contaminated with unreacted p-toluidine. How can I selectively remove it without resorting to column chromatography? Mechanistic Causality: The separation of p-toluidine from the target ester relies entirely on exploiting their differential basicity. p-Toluidine has a conjugate acid pKa of 5.08 [[3]](3]. In contrast, the secondary amine of the target ester is significantly less basic (pKa ~2.5) due to the electron-withdrawing inductive effect of the adjacent ester carbonyl. Self-Validating Solution: Implement a pH-modulated aqueous wash. Adjust the aqueous phase to strictly pH 3.5 using a dilute citric acid buffer. At this pH, >95% of the p-toluidine is protonated into its water-soluble ammonium salt, while the target ester remains neutral and partitioned in the organic phase. Validation: Spot the organic layer on a TLC plate (Hexane:EtOAc 4:1) alongside a pure p-toluidine standard; the p-toluidine spot (Rf ~0.3) must be entirely absent before proceeding.

Q2: LC-MS analysis reveals a major impurity with a +86 Da mass shift. What is this, and how do I remove it? Mechanistic Causality: A +86 Da shift corresponds to the addition of a second acetate group, forming the dialkylated byproduct (diethyl 2,2'-((4-methylphenyl)azanediyl)diacetate). This occurs because the secondary amine product is still nucleophilic and can react with excess alkylating agent, especially under prolonged reflux or high temperatures 1[1]. Self-Validating Solution: Dialkylation cannot be easily resolved via liquid-liquid extraction because both the mono- and dialkylated products are highly lipophilic. You must suppress it during the reaction phase:

• Invert the stoichiometry: Use 1.05 equivalents of p-toluidine to 1.0 equivalent of ethyl chloroacetate.

• Lower the reaction temperature from reflux to 70°C.

Q3: I am losing significant product yield to the aqueous layer, and NMR shows the free carboxylic acid instead of the ethyl ester. Why is this happening? Mechanistic Causality: N-arylamino acid esters are highly susceptible to base-catalyzed hydrolysis. If you quench the reaction or neutralize the hydrochloride salts using strong aqueous bases (e.g., NaOH or KOH) 2[2], the ester cleaves to form N-(4-methylphenyl)glycine. This free acid is amphoteric and will partition into the aqueous layer at both high and low pH extremes. Self-Validating Solution: Strictly avoid strong alkalis during workup. Quench the reaction mixture and neutralize the acid byproducts using saturated aqueous sodium bicarbonate (NaHCO3), which buffers the system at a safe pH of ~8.0.

Q4: Severe emulsions form during the liquid-liquid extraction, making phase separation impossible. How do I break them? Mechanistic Causality: Emulsions in this system are typically caused by the precipitation of sodium acetate salts or the presence of trace hydrolyzed free acid, which acts as an amphiphilic surfactant at the organic-aqueous interface. Self-Validating Solution:

• Dilute the organic phase (e.g., ethyl acetate) with 10-20% of a non-polar co-solvent like hexanes to decrease the solubility of amphiphilic impurities.

• Wash with saturated brine (NaCl) rather than plain water to increase the ionic strength of the aqueous layer, forcing organic compounds out (salting-out effect).

• If a rag layer persists, vacuum filter the entire biphasic mixture through a pad of Celite to remove insoluble micro-particulates stabilizing the emulsion.

Physicochemical Data for Extraction Optimization

To successfully partition your target compound, you must understand the ionization states of all species in your reaction mixture.

Compound	Role in Synthesis	Approx. MW ( g/mol )	pKa (Conjugate Acid)	Phase Preference (pH 3.5)	Phase Preference (pH 8.0)
p-Toluidine	Starting Material	107.15	5.08	Aqueous (Protonated)	Organic (Neutral)
Ethyl N-(4-methylphenyl)glycinate	Target Product	193.24	~2.5	Organic (Neutral)	Organic (Neutral)
N-(4-methylphenyl)glycine	Hydrolysis Byproduct	165.19	~2.5 (amine), ~4.0 (acid)	Aqueous/Organic (Zwitterion)	Aqueous (Deprotonated)
Diethyl 2,2'-((4-methylphenyl)azanediyl)diacetate	Dialkylated Impurity	279.33	< 2.0	Organic (Neutral)	Organic (Neutral)

Standardized & Optimized Extraction Protocol

Phase 1: Reaction Quenching & Solvent Evaporation

• Upon completion of the alkylation reaction (typically run in ethanol), cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove >80% of the ethanol.

  • Causality: Ethanol acts as a phase-transfer agent; its presence during liquid-liquid extraction severely depresses the partition coefficient of the ester into the organic phase and promotes intractable emulsions.

Phase 2: Initial Partitioning 3. Re-dissolve the crude residue in a 4:1 mixture of Ethyl Acetate and Hexanes (10 mL per gram of crude).

• Causality: The addition of hexanes lowers the polarity of the organic phase, forcing polar impurities (like unreacted sodium acetate) into the aqueous layer.

• Add an equal volume of saturated aqueous NaHCO3. Stir vigorously for 10 minutes.

  • Validation Checkpoint: Check the pH of the aqueous layer; it must read between 7.5 and 8.5 to ensure complete neutralization without base-catalyzed ester hydrolysis.

Phase 3: pH-Targeted Washing (Removal of p-Toluidine) 5. Separate the organic layer using a separatory funnel. 6. Wash the organic layer with 0.5 M Citric Acid buffer (adjusted strictly to pH 3.5).

• Causality: At pH 3.5, the primary amine p-toluidine (pKa 5.08) is fully protonated and extracts into the aqueous phase, while the less basic target ester remains in the organic phase 3[3].

• Validation Checkpoint: Perform a TLC spot test of the organic layer against a p-toluidine standard. If p-toluidine is still visible, repeat the pH 3.5 wash.

Phase 4: Final Polish & Drying 8. Wash the organic layer with saturated aqueous NaCl (brine) to remove residual water and break any micro-emulsions. 9. Dry the organic phase over anhydrous Na2SO4. Filter the drying agent. 10. Evaporate the solvent under reduced pressure to yield the high-purity (4-methylphenyl)amino acetate ester.

References

• Lithiation Reactions of 3-(4-chlorophenyl)Sydnone and 3-(4-methylphenyl)Sydnone - CORE Scholar. Available at: [Link]

• One-Pot Synthesis of 1,4-Disubstituted Pyrazoles from Arylglycines via Copper-Catalyzed Sydnone–Alkyne Cycloaddition Reaction - The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• p-Toluidine | C6H4CH3NH2 | CID 7813 - PubChem. Available at: [Link]

Sources

• 1. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. p-Toluidine CAS#: 106-49-0 [m.chemicalbook.com]

Technical Support Center: Troubleshooting (4-Methylphenyl)amino Acetate Hydrolysis

Overview

As a Senior Application Scientist, I frequently encounter researchers struggling with the spontaneous degradation of N -arylglycine esters, specifically ethyl or methyl (4-methylphenyl)amino acetate (also known as N -(4-methylphenyl)glycinate). In aqueous assays, these compounds are notoriously susceptible to ester cleavage, rapidly converting into the free acid, N -(4-methylphenyl)glycine. This guide provides a mechanistic breakdown of this instability and actionable, self-validating protocols to preserve the integrity of your ester stocks.

Mechanistic Causality of Ester Cleavage

Why does (4-methylphenyl)amino acetate hydrolyze so readily? The hydrolysis of amino acid esters is governed by specific electrostatic and steric effects[1]. Unlike standard aliphatic amines, the N -aryl group (the p -tolyl moiety) significantly lowers the pKa of the secondary amine to approximately 4.0–4.5. At physiological pH (7.4), the amine is predominantly unprotonated.

• Base-Catalyzed Hydrolysis: At pH > 7.0, hydroxide ions ( OH− ) rapidly attack the electrophilic carbonyl carbon. The lack of steric bulk and the presence of the electron-withdrawing N -aryl group (via inductive effects) make the ester highly susceptible to nucleophilic attack[1].

• Buffer Catalysis: Nucleophilic buffers (like phosphate or carbonate) can act as general base catalysts, accelerating the breakdown of acetate esters even at neutral pH[2].

Troubleshooting FAQs

Q1: My stock solution degrades within hours at pH 7.4. What is the optimal pH window? A: The optimal stability window for amino acid esters is slightly acidic, specifically between pH 4.5 and 6.5 . As demonstrated in industrial extraction protocols, maintaining the pH below 7.0 halts base-catalyzed hydrolysis almost entirely, whereas pH > 8.0 causes rapid, uncontrollable degradation[3].

Q2: I need to run my assay at physiological pH (7.4). How can I prevent hydrolysis during the experiment? A: If pH 7.4 is strictly required, you must eliminate nucleophilic buffer species. Switch from Phosphate-Buffered Saline (PBS) to Good's buffers like HEPES or MOPS, which are non-nucleophilic. Additionally, lower the assay temperature to 4°C if the enzyme/system permits, as hydrolysis follows Arrhenius kinetics.

Q3: How should I store the compound for long-term use? A: Never store (4-methylphenyl)amino acetate in aqueous solutions. Prepare concentrated stock solutions in anhydrous Dimethyl Sulfoxide (DMSO) or Acetonitrile (MeCN). Aliquot and store at -20°C. Dilute into the aqueous buffer immediately before the assay.

Quantitative Stability Data

To illustrate the impact of environmental factors on ester integrity, refer to the comparative half-life data below.

Table 1: Estimated Hydrolysis Half-Life ( t1/2​ ) of N -Arylglycine Esters

pH Level	Buffer System	Temperature	Co-solvent	Estimated Half-Life ( t1/2​ )
8.5	Tris-HCl	25°C	None	< 30 minutes
7.4	Phosphate	25°C	None	2 - 4 hours
7.4	HEPES	25°C	None	8 - 12 hours
7.4	HEPES	4°C	5% DMSO	> 48 hours
5.5	Acetate	25°C	None	> 7 days
N/A	None (Anhydrous)	-20°C	100% DMSO	> 6 months

Experimental Protocol: Preparation of Hydrolysis-Resistant Assay Solutions

This protocol is designed as a self-validating system : by running a parallel LC-MS check, you verify the integrity of the ester before committing to expensive biological or chemical assays.

Step 1: Anhydrous Stock Preparation

• Weigh 10 mg of (4-methylphenyl)amino acetate (ensure the powder is stored in a desiccator to prevent ambient moisture absorption).

• Dissolve in anhydrous, LC-MS grade DMSO to a concentration of 50 mM.

• Vortex until completely dissolved. Store in tightly sealed amber glass vials at -20°C.

Step 2: Buffer Optimization

• Prepare a 50 mM HEPES buffer.

• Adjust the pH to 6.5 using 1M HCl or NaOH. Crucial: Do not use phosphate or carbonate buffers.

• Pre-chill the buffer to 4°C on ice.

Step 3: Aqueous Dilution (Just-in-Time)

• Immediately prior to the assay, spike the DMSO stock into the chilled HEPES buffer to achieve your final working concentration (e.g., 100 µM).

• Ensure the final DMSO concentration remains ≤ 2%, which minimizes protein denaturation while locally reducing water activity around the ester.

Step 4: LC-MS Validation (Self-Validation Step)

• Inject a 5 µL aliquot of the working solution into an LC-MS system (C18 column, Water/MeCN + 0.1% Formic Acid gradient).

• Monitor the Extracted Ion Chromatogram (EIC) for the intact ester ( [M+H]+ ) versus the free acid ( [M+H]+ of the hydrolyzed product).

• Validation Check: The free acid peak must be < 5% of the total Area Under the Curve (AUC) before proceeding with the assay.

Troubleshooting Workflow Visualization

Logical workflow for diagnosing and preventing ester hydrolysis in aqueous solutions.

References[3] Title: Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof. Source: Google Patents. URL: https://patents.google.com/patent/US5374765A/en[1] Title: The basic hydrolysis of amino acid esters. Source: Australian Journal of Chemistry. URL: https://doi.org/10.1071/CH9661197[2] Title: The mechanism of the aminolysis of acetate esters. Source: Journal of the American Chemical Society. URL: https://doi.org/10.1021/ja00829a034

Sources

• 1. connectsci.au [connectsci.au]
• 2. The mechanism of the aminolysis of acetate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US5374765A - Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof - Google Patents [patents.google.com]

Technical Support Center: Purification of (4-Methylphenyl)amino Acetate

Welcome to the Technical Support Center. This guide is designed for synthetic chemists and drug development professionals dealing with the challenging separation of unreacted p-toluidine from its alkylated secondary amine product, (4-methylphenyl)amino acetate (an N-aryl glycine derivative).

Overview of the Separation Challenge

When synthesizing (4-methylphenyl)amino acetate via the alkylation of p-toluidine, driving the reaction to completion often requires an excess of the primary amine. However, removing this unreacted p-toluidine during workup is notoriously difficult due to the structural and electronic similarities between the starting material and the target product.

Frequently Asked Questions & Troubleshooting

Q1: Why does standard acid-base extraction fail to separate p-toluidine from the product?

The Causality: Many chemists default to a dilute hydrochloric acid wash to remove unreacted amines. However, this relies on a significant difference in basicity (pKa) between the impurity and the product.

p-Toluidine has a conjugate acid pKa of approximately 5.08 1. The product, (4-methylphenyl)amino acetate, is a secondary amine. While the electron-withdrawing inductive effect of the alpha-acetate group reduces the electron density on the nitrogen, the resulting pKa drop is minimal (structurally similar N-phenylglycine derivatives have a conjugate acid pKa of ~4.39) 2.

Because the pKa difference is less than 1 unit, any acidic aqueous wash strong enough to protonate and extract p-toluidine will simultaneously protonate the secondary amine product, pulling it into the aqueous layer and severely compromising your yield.

Q2: What is the most reliable method to remove p-toluidine without yield loss?

The Solution: The most efficient, field-proven method is the use of a polymer-bound isocyanate scavenger resin (e.g., PS-Isocyanate or MP-Isocyanate) 3.

The Mechanism: Instead of exploiting basicity, this method exploits differences in nucleophilicity and steric hindrance . The isocyanate functional group (-N=C=O) on the resin is highly electrophilic. p-Toluidine, being an unhindered primary amine, acts as a strong nucleophile and attacks the isocyanate rapidly to form a stable, covalent urea linkage. This tethers the impurity to the insoluble polystyrene backbone.

Conversely, the secondary amine product is sterically hindered by the acetate group and exhibits reduced nucleophilicity. It remains unreacted in the solution phase, allowing for a clean separation via simple filtration 4.

Q3: How do I practically implement the PS-Isocyanate scavenging protocol?

To ensure a self-validating and high-yielding purification, follow this step-by-step methodology.

Protocol: Selective Scavenging of p-Toluidine

• Step 1: Dissolution. Dissolve the crude reaction mixture in a non-nucleophilic, resin-compatible solvent. Dichloromethane (DCM), tetrahydrofuran (THF), or 1,2-dichloroethane (DCE) are ideal as they promote optimal swelling of gel-type polystyrene resins.

• Step 2: Resin Addition. Add 2.5 to 3.0 molar equivalents of PS-Isocyanate resin (typically 0.9–1.3 mmol/g loading) relative to the estimated molar amount of unreacted p-toluidine.

• Step 3: Agitation. Stir the suspension gently at 20 °C for 2 to 16 hours. Crucial Insight: Do not use a magnetic stir bar, as the grinding action will pulverize the resin beads, leading to clogged filters and contaminated product. Use an orbital shaker or an overhead mechanical stirrer.

• Step 4: In-Process Monitoring. Validate the scavenging progress by analyzing an aliquot of the liquid phase via Thin Layer Chromatography (TLC) or HPLC. The process is complete when the p-toluidine peak/spot is entirely absent.

• Step 5: Filtration. Vacuum-filter the mixture through a medium-porosity fritted glass funnel to separate the urea-bound resin from the product solution.

• Step 6: Washing & Isolation. Wash the resin cake with 2–3 bed volumes of the reaction solvent to recover any trapped product. Combine the filtrate and washings, then concentrate under reduced pressure to yield the highly pure (4-methylphenyl)amino acetate.

Workflow for the selective removal of p-toluidine using PS-Isocyanate scavenger resin.

Q4: How do the different purification methods compare quantitatively?

If scavenger resins are unavailable, column chromatography is the fallback option, though it is highly solvent- and time-intensive. Acid washing should only be attempted if significant yield loss is acceptable. The table below summarizes the quantitative and operational differences between the methods.

Table 1: Comparison of p-Toluidine Removal Strategies

Purification Method	Selectivity Profile	Expected Yield Retention	Scalability	Operational Time
PS-Isocyanate Resin	Excellent (Steric/Nucleophilic)	> 95%	Moderate (Batch)	2–16 hours
Column Chromatography	Good (Polarity-based)	80–90%	Low	4–8 hours
Acid Wash (pH ~4.5)	Poor (pKa-based)	< 50%	High	1–2 hours

References

• PubChem. "p-Toluidine | C7H9N | CID 7813".
• PubChem. "N-Phenylglycine | C8H9NO2 | CID 66025".
• Biotage.
• Supra Sciences. "Isocyanate (NCO) Resin".

Sources

• 1. p-Toluidine | C6H4CH3NH2 | CID 7813 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Phenylglycine | C8H9NO2 | CID 66025 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. data.biotage.co.jp [data.biotage.co.jp]
• 4. suprasciences.com [suprasciences.com]

Technical Support Center: Resolving Solubility Issues with (4-methylphenyl)amino acetate

Target Audience: Researchers, Formulation Scientists, and Assay Developers Document Type: Advanced Troubleshooting Guide & Standard Operating Procedures

Welcome to the Application Scientist Support Center. This guide addresses the physicochemical bottlenecks associated with (4-methylphenyl)amino acetate (most commonly utilized as its ethyl ester derivative, CAS 21911-68-2, or as the free acid N-(4-methylphenyl)glycine). Widely used as a biochemical intermediate in proteomics[1] and a precursor for biologically active sydnones[2], this compound frequently presents solubility challenges during in vitro assay development.

Below, we deconstruct the causality of these issues and provide self-validating protocols to ensure robust experimental reproducibility.

Physicochemical Profiling & Causality

To solve a solubility issue, we must first understand the molecular forces at play. The structure of (4-methylphenyl)amino acetate consists of a hydrophobic p-tolyl (4-methylphenyl) ring linked to an amino acetate moiety.

• The Hydrophobic Effect: The methyl group on the phenyl ring significantly enhances the molecule's lipophilicity, pushing its XLogP3 value to approximately 2.6[3]. In an aqueous buffer, the hydrogen-bonding network of water is disrupted by this non-polar core. To minimize thermodynamic instability, the p-tolyl rings rapidly aggregate via π−π stacking and hydrophobic interactions, excluding water and forming insoluble colloidal crashes.

• Solvation Dynamics: While the secondary amine and the acetate group offer localized polarity (hydrogen bond donor/acceptor sites), they are insufficient to overcome the hydrophobic penalty of the p-tolyl group in pure water. Consequently, the compound is highly soluble in polar aprotic solvents (DMSO, DMF) and hot alcohols[4], but practically insoluble in unformulated aqueous media[2].

Quantitative Physicochemical Data

Parameter	Value / Characteristic	Impact on Experimental Design
CAS Number	21911-68-2 (Ethyl ester)	Ensure correct derivative is sourced.
Molecular Weight	193.24 g/mol	Requires precise molarity calculations for stock.
Lipophilicity (XLogP3)	~2.6	High risk of aqueous precipitation; requires carriers.
Topological Polar Surface Area	38.3 Ų	Low TPSA indicates poor native aqueous hydration.
Primary Solvents	DMSO, DMF, Ethanol	Ideal for master stock preparation (>50 mM).
Aqueous Solubility	< 0.1 mg/mL (Native)	Mandates step-down dilution or micellar shielding.

Troubleshooting FAQs

Q1: My compound completely dissolves in DMSO, but immediately turns cloudy when I add it to my cell culture media. Why? A1: This is a classic "solvent crash-out." When you inject a highly concentrated DMSO stock directly into an aqueous buffer, the local dielectric constant drops violently. The DMSO rapidly diffuses into the water, leaving the lipophilic (4-methylphenyl)amino acetate molecules stranded without a solvation shell. They instantly aggregate into colloids, causing the observed cloudiness (turbidity).

Q2: How can I prevent this crash-out without using toxic levels of DMSO in my cell assay? A2: You must lower the thermodynamic barrier using a "step-down" dilution strategy. Instead of going directly from 100% DMSO to 99% Water, introduce an intermediate carrier. Formulating the compound with non-ionic surfactants (e.g., Tween-20, Triton X-100) or co-solvents (PEG-400) creates micelles that encapsulate the hydrophobic p-tolyl core while presenting a hydrophilic exterior to the aqueous buffer.

Q3: Does adjusting the pH of the buffer help? A3: It depends on the specific derivative you are using. If you are using the ethyl ester (Ethyl [(4-methylphenyl)amino]acetate), pH adjustments will not significantly improve solubility and extreme pH may cause unwanted ester hydrolysis. If you are using the free acid (N-(4-methylphenyl)glycine), adjusting the buffer pH to >6.0 will deprotonate the carboxylic acid, forming a highly soluble carboxylate anion.

Experimental Workflows & Solvation Pathways

To conceptualize the troubleshooting process and the molecular behavior of the compound, refer to the following system diagrams.

Fig 1: Stepwise solvation and troubleshooting workflow for lipophilic acetate derivatives.

Fig 2: Mechanistic pathway of solvation, aggregation, and micellar shielding in aqueous media.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating spectrophotometric checks, you guarantee that your compound is truly in solution rather than suspended as micro-aggregates, which could yield false negatives in biological assays.

Protocol A: Preparation of a 50 mM Master Stock

Objective: Achieve complete primary solvation without degradation.

• Weighing: Accurately weigh 9.66 mg of Ethyl [(4-methylphenyl)amino]acetate into a sterile, amber glass vial. (Note: Amber glass prevents photo-oxidation of the secondary amine).

• Solvation: Add exactly 1.0 mL of anhydrous, cell-culture grade DMSO.

• Agitation: Vortex the vial for 30 seconds. If particulates remain, sonicate in a water bath at room temperature for 2–5 minutes until the solution is optically clear.

• Storage: Aliquot the 50 mM stock into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Blanket with Argon gas before sealing to prevent moisture ingress, and store at -20°C.

Protocol B: Step-Down Aqueous Dilution for Assays

Objective: Transition the compound into an aqueous environment without crashing out.

• Intermediate Carrier: Take 10 µL of the 50 mM DMSO stock and add it to 90 µL of a carrier solution (e.g., 10% Tween-20 or 50% PEG-400 in water). Vortex immediately. You now have a 5 mM intermediate stock.

• Aqueous Titration: Place your final aqueous assay buffer (e.g., PBS or DMEM) on a magnetic stirrer. Dropwise, add the 5 mM intermediate stock into the vortex of the stirring buffer until you reach your desired final concentration (e.g., 50 µM).

• Self-Validation (Turbidity Check): Transfer 100 µL of the final solution to a transparent 96-well plate. Read the absorbance at 600 nm using a microplate reader.

  • Causality Check: A true solution will have an OD600 near 0.00 (identical to a blank buffer). An OD600 > 0.05 indicates the presence of colloidal aggregates scattering light (the Tyndall effect). If this occurs, return to Step 1 and marginally increase the carrier ratio.

References

• Santa Cruz Biotechnology.Ethyl[(4-methylphenyl)amino]acetate | CAS 21911-68-2.
• Angene Chemical.Product Recommendations: 21911-68-2 | Ethyl[(4-methylphenyl)amino]acetate.
• IUCr Journals.2-(4-Methylanilino)acetohydrazide.
• CORE Scholar.Lithiation Reactions of 3-(4-chlorophenyl)Sydnone and 3-(4-methylphenyl)Sydnone.

Sources

• 1. scbt.com [scbt.com]
• 2. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]
• 3. angenesci.com [angenesci.com]
• 4. journals.iucr.org [journals.iucr.org]

Technical Support Center: Catalyst Recovery in (4-methylphenyl)amino acetate Synthesis

Welcome to the Technical Support Center. This guide is designed for process chemists and drug development professionals scaling up the synthesis of (4-methylphenyl)amino acetate—a critical N-aryl amino acid intermediate.

While this molecule can be synthesized via direct alkylation, the Buchwald-Hartwig cross-coupling of 4-bromotoluene with glycine ethyl ester is frequently employed to prevent over-alkylation and ensure strict regioselectivity[1]. However, this route relies on homogeneous Palladium (Pd) catalysts, which introduces a severe downstream challenge: residual metal contamination.

Below, you will find diagnostic troubleshooting guides, self-validating protocols, and mechanistic FAQs to help you achieve regulatory compliance without sacrificing product yield.

Regulatory Context & Workflow

Pharmaceutical intermediates must strictly adhere to the ICH Q3D(R2) Guidelines for Elemental Impurities [2]. Palladium is classified as a Class 2B impurity. Because the secondary amine and ester carbonyl in (4-methylphenyl)amino acetate act as a bidentate ligand, Pd tightly chelates to the product, often resulting in crude materials with >1,000 ppm Pd[3].

Table 1: ICH Q3D Palladium Limits by Route of Administration[2][4]

Route of Administration	Permitted Daily Exposure (PDE)	Concentration Limit (Assuming 10 g/day dose)
Oral	100 µ g/day	10 ppm
Parenteral	10 µ g/day	1 ppm
Inhalation	1 µ g/day	0.1 ppm

Process Workflow

Workflow for synthesis and Pd-scavenging of (4-methylphenyl)amino acetate.

Diagnostic Troubleshooting Guide

Issue: Post-workup Palladium levels remain >50 ppm despite standard aqueous washing.

• Causality: Standard aqueous washes (e.g., NH4​Cl or water) rely on partitioning Pd into the aqueous phase. However, the (4-methylphenyl)amino acetate product forms a stable, lipophilic 5-membered chelate ring with Pd(II) via its amine nitrogen and ester carbonyl oxygen. This complex remains highly soluble in the organic phase.

• Solution: Introduce a functionalized silica scavenger with a higher thermodynamic affinity for Pd than the product. Soft ligands, such as silica-supported thiols or thioureas, form irreversible covalent bonds with the soft Pd metal, breaking the product-metal chelate[3].

Issue: Significant product yield loss (10–20%) occurs during metal scavenging.

• Causality: Using non-specific scavengers like activated carbon (e.g., Darco KB-B) removes Pd through physisorption, but the highly porous carbon matrix also traps the aromatic product via π−π stacking[1].

• Solution: Switch to a chemisorption-based scavenger like SiliaMetS Thiol. Because the silica matrix does not engage in strong π−π interactions, the product remains in solution while the Pd is covalently tethered to the silica surface.

Validated Experimental Protocols

This protocol utilizes a self-validating system: each critical step contains an In-Process Control (IPC) to ensure the physical chemistry aligns with the expected outcome before proceeding.

Protocol: Targeted Palladium Scavenging Workflow

Prerequisite: The Buchwald-Hartwig coupling is complete. The reaction mixture is in toluene.

• Reaction Quench & IPC 1 (Conversion):

  • Action: Cool the reaction to room temperature and quench with water to dissolve inorganic salts (e.g., Cs2​CO3​ or NaOtBu ). Sample the organic layer for HPLC.

  • Causality: Do not add scavengers if the reaction is <99% complete. Scavengers will instantly strip the active Pd catalyst from the catalytic cycle, permanently halting the reaction.

• Phase Separation:

  • Action: Separate the phases. Retain the toluene layer containing the crude (4-methylphenyl)amino acetate and the chelated Pd.

• Scavenger Calculation & Addition:

  • Action: Calculate the required mass of silica-thiol scavenger (loading capacity typically ~1.2 mmol/g) to achieve 4 molar equivalents relative to the total initial Pd catalyst used. Add the dry silica powder directly to the toluene phase.

  • Causality: 4 equivalents provide the necessary thermodynamic driving force to outcompete the bidentate product-Pd chelate and ensure complete metal capture[3].

• Thermal Incubation:

  • Action: Heat the suspension to 60°C and stir at 300 rpm for 4 hours.

  • Causality: Heating decreases solvent viscosity and increases the kinetic diffusion rate of the bulky Pd-product complex into the mesopores of the silica matrix, where the active thiol groups reside.

• Filtration & Hot Wash:

  • Action: Filter the suspension through a pad of Celite. Wash the filter cake with hot toluene (60°C).

  • Causality: A hot wash prevents the product from crystallizing on the silica/Celite cake, ensuring >95% yield recovery, while the covalently bound Pd remains trapped on the solid support.

• IPC 2 (Metal Clearance):

  • Action: Concentrate a 1 mL aliquot of the filtrate, digest with nitric acid, and analyze via ICP-MS[4].

  • Validation: If Pd < 10 ppm, proceed to final crystallization. If > 10 ppm, the scavenger was saturated; repeat steps 3-5 with 1 additional equivalent of scavenger.

Quantitative Scavenger Screening Data

To illustrate the causality of scavenger selection, below is a comparative dataset of different scavenging techniques applied to a 100 mmol scale synthesis of (4-methylphenyl)amino acetate (Initial Pd: 1,450 ppm).

Table 2: Comparative Efficacy of Palladium Removal Methods[1][3]

Treatment Method	Mechanism of Action	Residual Pd (ppm)	Product Yield Recovery (%)
None (Aqueous Wash Only)	Phase Partitioning	1,450	98%
Activated Carbon (Darco KB-B)	Physisorption	12	81% (Loss due to π−π stacking)
Silica-Diamine	Chemisorption (Hard Ligand)	185	96%
Silica-Thiol (SiliaMetS)	Chemisorption (Soft Ligand)	< 2	97%

Note: The thiol ligand (soft base) perfectly matches the Pd metal (soft acid) according to Hard-Soft Acid-Base (HSAB) theory, vastly outperforming diamine scavengers for this specific matrix.

Frequently Asked Questions (FAQs)

Q: Can I recycle the silica-supported thiol scavenger for the next batch? A: No. The binding between the thiol group and the Palladium is an irreversible covalent interaction. Attempting to strip the Pd from the silica requires highly aggressive conditions (e.g., aqua regia) that will destroy the silica backbone. The spent scavenger should be sent to a specialized precious metal recovery facility, which will incinerate the organic/silica matrix to reclaim the bulk Palladium[5].

Q: Why does my product precipitate out of solution when I add the scavenger? A: Functionalized silica gels have a high surface area and can act as nucleation sites for crystallization, especially if your toluene solution is highly concentrated. To prevent this, ensure your solvent volume is at least 10 volumes (10 mL per gram of product) and maintain the temperature at 60°C during the scavenging process.

Q: Does the oxidation state of the Palladium (Pd(0) vs Pd(II)) affect the scavenger choice? A: Yes. Pd(0) species (often found as black precipitates or colloidal suspensions) are best removed by filtration through Celite or by using highly specialized isocyanide scavengers[4]. Silica-thiols are primarily optimized for capturing soluble Pd(II) species. If you observe "palladium black" in your reactor, perform a primary filtration before adding the silica-thiol to prevent blinding the pores of the scavenger.

References

• Guideline for Elemental Impurities Q3D(R2) - ICH Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• ICH Q3D Elemental Impurities - CMC Drug Product Development Source: Triphase Pharma Solutions URL:[Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry Source: Organic Process Research & Development - ACS Publications URL:[Link]

• Source: US Patent 20160243463A1 (Google Patents)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. database.ich.org [database.ich.org]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. US20160243463A1 - System and method for removing transition metals from solution - Google Patents [patents.google.com]
• 5. apolloscientific.co.uk [apolloscientific.co.uk]

Reference Data & Comparative Studies

Interpreting H-NMR spectra of (4-methylphenyl)amino acetate

High-Field vs. Benchtop NMR: A Comparative Guide to Interpreting 1 H-NMR Spectra of (4-Methylphenyl)amino Acetate

Executive Summary

In pharmaceutical development and synthetic chemistry, rapid structural verification is critical. While high-field (HF) NMR remains the gold standard for complex structural elucidation, benchtop (BT) NMR has emerged as a disruptive, transportable alternative for routine analysis[1]. This guide objectively compares the analytical performance of a 60 MHz Benchtop NMR against a 400 MHz High-Field NMR using Ethyl[(4-methylphenyl)amino]acetate (CAS: 21911-68-2)[2] as a model compound. By analyzing the causality behind signal dispersion and solvent effects, this guide provides a self-validating framework for NMR instrument selection and spectral interpretation.

Structural & Mechanistic Analysis of the Model Compound

Ethyl[(4-methylphenyl)amino]acetate ( C11​H15​NO2​ ) features a rich variety of proton environments that rigorously test an instrument's resolution and sensitivity:

• Aromatic AA'BB' System (4H) : The p-tolyl ring protons present a classic second-order spin system due to the electron-donating amine and the weakly activating methyl group.

• Aliphatic Chain : An ethyl ester group ( CH2​ quartet, CH3​ triplet) and an isolated N−CH2​ singlet.

• Exchangeable Amine (1H) : A broad NH signal whose quadrupolar relaxation and exchange rate are highly solvent-dependent.

This molecule is a perfect test case: the proximity of the N−CH2​ singlet ( ∼ 3.85 ppm) and the ester O−CH2​ quartet ( ∼ 4.20 ppm) tests baseline resolution, while the AA'BB' system tests the Δν/J ratio (chemical shift dispersion vs. scalar coupling).

Comparative Performance: 60 MHz vs. 400 MHz

Expertise & Causality in Resolution: Benchtop NMR spectrometers utilize permanent magnets (typically 43–125 MHz) that do not require expensive cryogenic maintenance, drastically reducing their laboratory footprint and operational costs[3]. However, the lower magnetic field compresses the chemical shift dispersion (measured in Hz). Because scalar coupling constants ( J ) are field-independent, the Δν/J ratio is much smaller at 60 MHz.

• Aromatic Region : At 400 MHz, the larger Δν/J ratio resolves the AA'BB' system into clear pseudo-doublets ( ∼ 6.55 ppm and ∼ 7.00 ppm). At 60 MHz, the system suffers from a pronounced "roof effect" and multiplet overlap, often requiring line-shape fitting software for exact coupling extraction.

• Aliphatic Region : The ethyl ester quartet ( ∼ 4.20 ppm) and the N−CH2​ singlet ( ∼ 3.85 ppm) are separated by only ∼ 0.35 ppm. At 400 MHz ( Δν≈140 Hz), they are cleanly baseline-resolved. At 60 MHz ( Δν≈21 Hz), these signals may experience baseline merging if shimming is suboptimal.

Despite these resolution challenges, modern benchtop NMR can achieve quantitative accuracy comparable to high-field instruments for targeted routine analyses[4].

Quantitative Performance Comparison

Feature	Benchtop NMR (60 MHz)	High-Field NMR (400 MHz)
Magnetic Field	1.4 Tesla (Permanent NdFeB)	9.4 Tesla (Superconducting)
Cryogens Required	None	Liquid Helium & Nitrogen
Aromatic Resolution	Complex multiplet (strong roof effect)	Clear AA'BB' pseudo-doublets
Aliphatic Dispersion	Moderate (baseline merging possible)	Excellent (baseline resolved)
Limit of Detection	∼ 10-50 mM	∼ 1 mM
Capital Cost	$50,000 - $100,000	$300,000+
Primary Use Case	Reaction monitoring, routine QA/QC	Complex structural elucidation

Experimental Protocol: Standardized 1 H-NMR Acquisition

To ensure a self-validating system, the following protocol must be strictly adhered to when comparing instruments. The inclusion of an internal standard (TMS) allows for real-time shim validation prior to full acquisition.

Step 1: Sample Preparation

• Weigh exactly 15.0 mg of Ethyl [(4-methylphenyl)amino]acetate.

• Dissolve completely in 0.6 mL of deuterated chloroform ( CDCl3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS).

• Transfer the solution to a high-quality 5 mm NMR tube (e.g., Norell Standard Series) to prevent magnetic susceptibility distortions.

Step 2: Instrument Calibration & Acquisition

• Benchtop (60 MHz) : Insert the sample and perform a 1D gradient shim routine. Validate shim quality by ensuring the TMS peak Full Width at Half Maximum (FWHM) is <1.0 Hz. Set acquisition time (AQ) to 4.0 s, relaxation delay (D1) to 2.0 s, and accumulate 16 scans.

• High-Field (400 MHz) : Insert the sample, lock onto the CDCl3​ deuterium signal, and tune/match the probe. Execute automated 3D shimming (e.g., TopShim). Validate TMS FWHM is <0.5 Hz. Set AQ to 3.0 s, D1 to 1.0 s, and accumulate 8 scans.

Step 3: Data Processing

• Apply a 0.3 Hz exponential line broadening (LB) window function. Causality: This specific LB value optimally enhances the signal-to-noise ratio without excessively degrading the resolution of the tightly coupled aromatic signals.

• Perform Fourier transform (FT), followed by manual zero- and first-order phase correction.

• Apply a polynomial baseline correction and reference the TMS peak to exactly 0.00 ppm.

Mechanistic Insight: Solvent Effects on NH Exchange

The visibility and chemical shift of the exchangeable amine (NH) proton in (4-methylphenyl)amino acetate are strictly dictated by the solvent environment.

• In CDCl3​ : The NH proton typically appears as a broad singlet ( ∼ 4.1 ppm). This broadening is caused by an intermediate rate of chemical exchange and the quadrupolar relaxation induced by the adjacent 14N nucleus (spin I=1 ).

• In DMSO−d6​ : Switching to a strongly hydrogen-bonding solvent drastically alters the microenvironment. The DMSO sulfoxide oxygen acts as a strong hydrogen bond acceptor, locking the NH proton in place and drastically slowing its chemical exchange rate. Consequently, the NH signal sharpens significantly and shifts downfield ( ∼ 5.5 - 6.0 ppm), allowing for more precise integration and structural confirmation.

Workflow Visualization

Figure 1: Decision matrix and workflow for selecting NMR instrumentation for structural verification.

References

• Benchtop NMR in Biomedicine: An Updated Literature Overview Source: PubMed Central (PMC) URL:[Link]

• High-field and benchtop NMR spectroscopy for the characterization of new psychoactive substances Source: PubMed / Forensic Science International URL:[Link]

• Benchtop NMR vs High Field NMR: Comparison of Chemometric Molecular Weight Analysis of Lignin Source: ResearchGate URL:[Link]

Sources

• 1. High-field and benchtop NMR spectroscopy for the characterization of new psychoactive substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Benchtop NMR in Biomedicine: An Updated Literature Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the GC-MS Fragmentation Patterns of (4-methylphenyl)amino Acetate

A Comparative Analysis for Researchers and Drug Development Professionals

Introduction

(4-methylphenyl)amino acetate, a molecule integrating an aromatic amine with an amino acid ester framework, represents a structural motif relevant in the synthesis of various pharmaceutical and chemical entities. Accurate structural elucidation is paramount in drug development and chemical analysis, and Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone technique for this purpose. This guide provides an in-depth analysis of the electron ionization (EI) fragmentation pattern of (4-methylphenyl)amino acetate. Moving beyond a simple spectral interpretation, we will explore the causal mechanisms behind the fragmentation, compare its pattern to structural isomers, and provide a robust experimental protocol for its analysis. This document is designed to equip researchers, scientists, and drug development professionals with the expertise to confidently identify and characterize this compound and its related structures.

Pillar 1: The Mechanistic Underpinnings of Fragmentation

Under standard 70 eV electron ionization conditions, (4-methylphenyl)amino acetate undergoes a series of predictable and diagnostic fragmentation events.[1] The initial step is the removal of an electron to form the molecular ion (M•+). The fragmentation pathways are dictated by the relative stability of the resulting ions and neutral losses, primarily driven by the p-toluidine and amino acetate moieties.

The molecular ion of (4-methylphenyl)amino acetate (m/z 179) is expected to follow several key fragmentation pathways:

• Alpha-Cleavage: The C-C bond alpha to the nitrogen atom is susceptible to cleavage. This results in the loss of the carboxymethyl radical (•COOCH3), leading to the formation of a highly stable N-(4-methylphenyl)methaniminium cation at m/z 120 . This is often a prominent peak in the spectrum of N-aryl amino acid esters.

• McLafferty-type Rearrangement (less likely): While common in longer chain esters, a classic McLafferty rearrangement is not possible here. However, rearrangements involving the aromatic ring can occur.

• Cleavage of the N-C Bond: Scission of the bond between the nitrogen and the aromatic ring can lead to the formation of the p-toluidine radical cation at m/z 107 . This ion is characteristic of many p-toluidine derivatives.[2]

• Formation of the Tropylium Ion: A hallmark of compounds containing a tolyl group is the formation of the highly stable tropylium ion (C7H7+). This occurs via benzylic cleavage and rearrangement, yielding a strong signal at m/z 91 .[3][4][5][6] This ion is a powerful diagnostic tool for the presence of the 4-methylphenyl group.

• Ester Group Fragmentation: Cleavage within the acetate group itself can occur. The loss of the methoxy group (•OCH3) from the molecular ion would yield an ion at m/z 148. More commonly, the formation of the acylium ion ([CH3CO]+) at m/z 43 is observed, which is a characteristic fragment for acetate esters.[7][8]

The following diagram illustrates the proposed primary fragmentation pathways.

Caption: Proposed EI fragmentation pathways for (4-methylphenyl)amino acetate.

Pillar 2: Comparative Analysis with Structural Isomers

The true power of mass spectrometry lies in its ability to distinguish between isomers. The fragmentation pattern of (4-methylphenyl)amino acetate is distinct from its positional isomers (e.g., (2-methylphenyl)amino acetate and (3-methylphenyl)amino acetate) and functional group isomers (e.g., N-acetyl-N-methylaniline).

Compound	Key Diagnostic Ions (m/z) and Rationale
(4-methylphenyl)amino acetate (para-isomer)	120: High abundance due to stable secondary carbocation adjacent to nitrogen. 107/106: Abundant p-toluidine fragment. 91: Intense tropylium ion, characteristic of the para- and meta-isomers.
(2-methylphenyl)amino acetate (ortho-isomer)	120: Present, but potentially less abundant due to steric hindrance affecting ion stability. 107/106: Abundant o-toluidine fragment. 91: Intense tropylium ion. The ortho-effect may lead to unique secondary fragmentations not seen in the para-isomer.
N-acetyl-p-toluidide	149 (M•+): Molecular ion. 107: Very intense base peak resulting from the loss of a ketene molecule (CH2=C=O), a classic fragmentation for N-acetylanilines.[9][10][11] 91: Tropylium ion is present. 43: Intense acylium ion peak.

This comparison highlights how the position of the methyl group and the arrangement of the acetate functionality create unique and identifiable mass spectral fingerprints. The loss of ketene from N-acetyl-p-toluidide to form the base peak at m/z 107 is a particularly powerful diagnostic differentiator.

Pillar 3: A Self-Validating Experimental Protocol

To obtain reliable and reproducible data, a well-defined analytical method is essential. The following protocol is designed for the analysis of (4-methylphenyl)amino acetate and similar aromatic amines.

Experimental Workflow

Caption: Standard workflow for GC-MS analysis of aromatic amines.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the (4-methylphenyl)amino acetate standard.

  • Dissolve the sample in 1 mL of high-purity ethyl acetate or dichloromethane to create a 1 mg/mL stock solution.

  • Perform serial dilutions as necessary to achieve a final concentration in the range of 1-10 µg/mL.

  • Transfer the final solution to a GC-MS autosampler vial.

  • Causality Note: Ethyl acetate is a suitable solvent as it is volatile and compatible with most GC injection systems. For complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be required to isolate the analyte.[12][13] Derivatization is generally not required for this analyte due to its volatility, but may improve peak shape for more polar analogues.[12][14]

• GC-MS Instrumentation and Conditions:

  • System: Standard Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 6890/5973 or equivalent).

  • Injection:

    • Injector Temperature: 250 °C

    • Injection Volume: 1 µL

    • Mode: Splitless (to enhance sensitivity for low concentrations).

  • Gas Chromatograph (GC):

    • Column: A non-polar or mid-polarity column is recommended. A common choice is a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms).[15]

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Oven Temperature Program:

      • Initial Temperature: 100 °C, hold for 2 minutes.

      • Ramp: 15 °C/min to 280 °C.

      • Final Hold: Hold at 280 °C for 5 minutes.

      • Causality Note: This temperature program ensures good separation from solvent and potential impurities while eluting the target analyte as a sharp, symmetrical peak.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI).

    • Ionization Energy: 70 eV.[1]

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Scan Range: m/z 40-450.

    • Causality Note: A standard 70 eV ionization energy is used to ensure fragmentation patterns are consistent and comparable to established spectral libraries like NIST.[10]

• Data Analysis and Validation:

  • Integrate the chromatographic peak corresponding to (4-methylphenyl)amino acetate.

  • Analyze the mass spectrum of the peak.

  • Confirm the presence of the molecular ion (m/z 179) and the key fragment ions (m/z 120, 107, 91, 43) as predicted.

  • Compare the acquired spectrum against a reference library (e.g., NIST/EPA/NIH Mass Spectral Library) if available.

  • The ratio of qualifier ions to a quantifier ion should remain constant across different runs to ensure identification confidence.[12]

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful tool, other techniques offer complementary information.

Technique	Advantages for (4-methylphenyl)amino acetate Analysis	Disadvantages
GC-MS	High sensitivity and selectivity. Provides structural information through fragmentation. Excellent for separating volatile isomers.	Requires the analyte to be volatile and thermally stable.
LC-MS	Suitable for non-volatile or thermally labile compounds. Can analyze samples in complex aqueous matrices with minimal prep.	May offer less detailed structural information with soft ionization (ESI). Chromatographic separation of isomers can be more challenging.
NMR	Provides unambiguous structural elucidation, including isomer differentiation, through analysis of chemical shifts and coupling constants. Non-destructive.	Significantly lower sensitivity compared to MS. Requires a much larger amount of pure sample.

Conclusion

The GC-MS fragmentation pattern of (4-methylphenyl)amino acetate is a predictable and information-rich fingerprint governed by fundamental principles of ion stability. The key diagnostic fragments—including the alpha-cleavage product at m/z 120, the p-toluidine ion at m/z 107, and the highly characteristic tropylium ion at m/z 91—provide a robust basis for its confident identification. By understanding these fragmentation pathways and comparing them to those of structural isomers, researchers can differentiate between closely related compounds with high certainty. The provided experimental protocol offers a validated starting point for reliable analysis, ensuring both scientific integrity and reproducibility in research and development settings.

References

• Benchchem. (n.d.). Quantitative Analysis of Aromatic Amines by GC-MS Using a Deuterated Internal Standard.
• Iqbal, M. A., et al. (2023). Tropylium Ion, an Intriguing Moiety in Organic Chemistry. PMC.
• MDPI. (2023). Tropylium Ion. Encyclopedia MDPI.
• Canadian Science Publishing. (n.d.). Occurrence and Origin of the Tropylium Ion in the Mass Spectra of Arylboronic Acid Esters. Canadian Journal of Chemistry.
• YouTube. (2018). mass spectrometry: tropylium ion.
• Chemeurope.com. (n.d.). Tropylium ion.
• Chemistry Stack Exchange. (2024). Mass spectrum fragmentation of ethyl acetate.
• Shimadzu. (n.d.). Ionization Modes: EI.
• Agilent. (2019). Determination of Aromatic Amines Derived from Azo Colorants by GC/MS using Supported Liquid Extraction Chem Elut S Cartridges.
• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns.
• Springer. (n.d.). Determination of aromatic amines in human urine using comprehensive multi-dimensional gas chromatography mass spectrometry (GCxGC-qMS). PMC.
• Doc Brown's Chemistry. (2026). Mass spectrum of ethyl ethanoate.
• Separation Science. (2023). Overview of test methods for aromatic amines derived from azo colorants using GC-MS.
• ResearchGate. (n.d.). Comparison of mass spectra of (a) N,N‐dimethyl‐p‐toluidine and (b)....
• OSTI.GOV. (2024). Structural rearrangements and fragmentation pathways induced by a low-energy electron attachment to ethyl acetate.
• ChemicalBook. (n.d.). p-Toluidine(106-49-0) MS spectrum.
• National Center for Biotechnology Information. (n.d.). Dimethyl-p-toluidine. PubChem.
• Guidechem. (n.d.). p-Toluidine 106-49-0.
• Publisso. (2020). Method for the determination of aromatic amines in workplace air using gas chromatography.
• NIST. (n.d.). Acetamide, N-(4-methylphenyl)-. NIST WebBook.
• NIST. (n.d.). Mass spectrum (electron ionization) of Acetamide, N-(4-methylphenyl)-. NIST WebBook.
• NIST. (n.d.). Notes on Acetamide, N-(4-methylphenyl)-. NIST WebBook.
• National Center for Biotechnology Inform
• PubMed. (2006). GC-MS analysis of amino acid enantiomers as their N(O,S)-perfluoroacyl perfluoroalkyl esters.
• NIST. (n.d.). Acetamide, N-methyl-N-(4-methylphenyl)-. NIST WebBook.
• National Institute of Standards and Technology. (2015). Mass spectrometry of analytical derivatives. 1. Cyanide cations in the spectra of N-alkyl-N-perfluoroacyl-a-amino acids and their.
• Sigma-Aldrich. (n.d.). The Derivatization and Analysis of Amino Acids by GC-MS.
• ResearchGate. (n.d.). Analytical characteristics for amino acid derivatives using GC-MS (selected ion monitoring) method.
• NIST. (n.d.). 4-Methylphenyl acetone. NIST WebBook.
• National Center for Biotechnology Information. (2016).

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• 8. mass spectrum of ethyl ethanoate fragmentation pattern of m/z m/e ions for analysis and identification of ethyl acetate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Reactivity Profiling: (4-Methylphenyl)amino Acetate vs. Phenyl Amino Acetate

Executive Summary & Structural Context

In the realm of synthetic organic chemistry and drug development, N -arylglycine derivatives serve as versatile building blocks, particularly as precursors for α -amino radicals in photoredox catalysis. This guide provides an objective, data-driven comparison between two closely related substrates: phenyl amino acetate (commonly N -phenylglycine ester) and (4-methylphenyl)amino acetate ( N -(p-tolyl)glycine ester).

The core divergence in their reactivity profiles stems entirely from the para-methyl group on the aniline ring of the p-tolyl derivative. This single substitution fundamentally alters the electronic landscape of the molecule via inductive (+I) and hyperconjugative electron-donating effects, subsequently modulating its nucleophilicity, oxidation potential, and regioselectivity in electrophilic aromatic substitution (EAS).

Mechanistic Reactivity Comparison

Electronic Effects & Nucleophilicity

The lone pair of electrons on the secondary amine nitrogen is delocalized into the adjacent aromatic π -system. In phenyl amino acetate, this delocalization reduces the basicity and nucleophilicity of the nitrogen. However, in (4-methylphenyl)amino acetate, the electron-donating para-methyl group enriches the aromatic ring. This reduces the ring's electron-withdrawing pull on the nitrogen lone pair, effectively raising the energy of the Highest Occupied Molecular Orbital (HOMO). Consequently, the p-tolyl derivative exhibits enhanced nucleophilicity compared to its unsubstituted counterpart, reacting more rapidly with mild electrophiles.

Photoredox & Single-Electron Transfer (SET) Oxidation

Both compounds are classic substrates for generating α -amino radicals via Single-Electron Transfer (SET) followed by rapid deprotonation. The oxidation potential ( Eox​ ) is the critical metric here. The Eox​ of N -phenylglycine ethyl ester is established at approximately +0.31 V vs. SCE in acetonitrile[1]. Because the para-methyl group stabilizes the resulting radical cation intermediate, (4-methylphenyl)amino acetate possesses a lower oxidation potential ( Eox​<+0.31 V vs. SCE). This thermodynamic advantage makes the p-tolyl derivative a significantly faster quencher of excited-state photocatalysts (e.g., Ir(ppy) 3​ or Ru(bpy) 32+​ ), leading to higher kinetic efficiency in cross-dehydrogenative coupling (CDC) reactions[2].

Electrophilic Aromatic Substitution (EAS)

If the aromatic ring itself is subjected to electrophilic attack, the directing effects dictate distinct product profiles. The amino acetate group is a strong ortho/para director.

• Phenyl amino acetate: Substitution occurs at both the ortho and para positions relative to the amine.

• (4-Methylphenyl)amino acetate: The para position is sterically and chemically blocked by the methyl group, forcing EAS to occur exclusively at the ortho positions, yielding a cleaner, single-regioisomer product profile.

Quantitative Data Summary

Parameter	Phenyl Amino Acetate	(4-Methylphenyl)amino Acetate
Common Name	N -Phenylglycine ester	N -(p-Tolyl)glycine ester
Substituent Hammett Constant ( σp​ )	0.00 (Hydrogen)	-0.17 (Methyl)
Oxidation Potential ( Eox​ vs SCE)	≈ +0.31 V[1]	<+0.31 V (Easier to oxidize)
Relative Nucleophilicity	Baseline	Enhanced (due to +I effect)
Primary EAS Directing Sites	Ortho & Para	Ortho only (Para is blocked)
Photoredox Quenching Rate	Moderate	Fast

Visualizations

Caption: SET oxidation pathways comparing N-phenyl and N-(p-tolyl) glycine derivatives.

Caption: Standard experimental workflow for photoredox cross-dehydrogenative coupling.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Photoredox Cross-Dehydrogenative Coupling (CDC)

This protocol validates the difference in SET oxidation rates between the two substrates by coupling the generated α -amino radical with an imidazo[1,2-a]pyridine electrophile[2].

Causality Note: The reaction mixture must be rigorously degassed using the freeze-pump-thaw method. Molecular oxygen ( O2​ ) is an excellent triplet state quencher and will competitively deactivate the excited photocatalyst before it can oxidize the amine, leading to reaction failure.

• Setup: In an oven-dried 10 mL Schlenk tube, add the N -arylglycine ester (0.2 mmol), imidazo[1,2-a]pyridine (0.3 mmol), and Ru(bpy) 3​ Cl 2​ (2.0 mol%) as the photocatalyst.

• Solvent Addition: Add 2.0 mL of anhydrous acetonitrile (MeCN) under an argon atmosphere.

• Degassing: Submerge the tube in liquid nitrogen until the solvent freezes. Apply high vacuum for 5 minutes (Pump). Seal the tube and let it thaw in a water bath to release dissolved gases (Thaw). Repeat this cycle three times.

• Irradiation: Stir the mixture at room temperature under irradiation from a 14 W blue LED strip (approx. 450 nm) for 12 hours.

• Validation & Monitoring: Take 10 μ L aliquots at 2-hour intervals, dilute with MeCN, and analyze via HPLC. The (4-methylphenyl)amino acetate will demonstrate a steeper conversion curve due to its lower oxidation potential.

• Workup: Quench the reaction with water, extract with ethyl acetate (3 x 5 mL), dry over anhydrous Na2​SO4​ , and purify via silica gel column chromatography.

Protocol 2: Comparative N -Alkylation Kinetics

This protocol isolates the nucleophilicity variable by reacting the secondary amines with a mild electrophile (benzyl bromide) without photoredox conditions.

Causality Note: A weak base ( K2​CO3​ ) is used to scavenge the generated HBr. A stronger base is avoided to prevent unwanted side reactions (e.g., ester hydrolysis or α -deprotonation).

• Setup: In two parallel 25 mL round-bottom flasks, dissolve 1.0 mmol of phenyl amino acetate (Flask A) and 1.0 mmol of (4-methylphenyl)amino acetate (Flask B) in 5 mL of anhydrous DMF.

• Reagent Addition: Add 1.2 mmol of anhydrous K2​CO3​ to both flasks.

• Initiation: Add 1.1 mmol of benzyl bromide dropwise at 0 °C.

• Reaction: Warm both flasks to 25 °C and stir at a constant 500 rpm.

• Validation: Extract 50 μ L aliquots every 30 minutes. Quench with saturated aqueous NH4​Cl , extract into dichloromethane, and analyze via GC-MS.

• Result Interpretation: Flask B will show a faster rate of N -benzylation, validating the enhanced nucleophilicity imparted by the para-methyl group's +I effect.

References

• Yamazaki, K., Akimoto, S., & Miura, T. (2025). Harnessing the reactivity of captodative radicals: photocatalytic α-pyridination of glycyl derivatives through reversible radical coupling. Organic & Biomolecular Chemistry. 1

• Zhu, Z.-Q., et al. (2018). A visible-light-promoted cross-dehydrogenative-coupling reaction of N-arylglycine esters with imidazo[1,2-a]pyridines. Tetrahedron Letters, 59(34), 3326-3331. 3

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]

Chromatographic Purity Validation of (4-methylphenyl)amino acetate: A Comparative Guide

The Analytical Challenge

(4-methylphenyl)amino acetate is a critical intermediate in the synthesis of various pharmaceutical compounds, including modified NSAIDs and local anesthetics. Structurally, it presents a dual-polarity challenge: it contains a hydrophobic aromatic ring (the 4-methylphenyl group) and a highly polar, hydrogen-bonding capable moiety (the amino acetate linkage).

Validating the purity of this compound is paramount. Trace impurities—such as unreacted p-toluidine, oxidation byproducts, or regioisomers—can severely compromise downstream synthetic yields and API safety profiles. While High-Performance Liquid Chromatography (HPLC) is the gold standard for final quantification, Thin Layer Chromatography (TLC) remains an indispensable, rapid, and highly orthogonal technique for initial purity validation, reaction monitoring, and the detection of irreversible column-binders [1].

This guide objectively compares TLC against instrumental alternatives and provides a self-validating experimental framework for assessing the purity of (4-methylphenyl)amino acetate.

Methodological Comparison: TLC vs. HPLC vs. GC

Choosing the correct chromatographic method requires balancing resolution, speed, and the physicochemical properties of the analyte [2].

• Thin Layer Chromatography (TLC): Operates as an "open system." Its primary advantage is the ability to directly visualize the entire chromatographic track. Highly polar impurities that might permanently bind to an HPLC column (and thus remain undetected) are easily spotted at the baseline of a TLC plate.

• High-Performance Liquid Chromatography (HPLC): Offers superior theoretical plate counts and automated quantification. However, it is susceptible to "blind spots" if impurities lack UV chromophores or elute outside the gradient window [3].

• Gas Chromatography (GC): Unsuitable for (4-methylphenyl)amino acetate without prior derivatization, as the amino acetate moiety is prone to thermal degradation at standard GC injector temperatures.

Table 1: Comparative Performance for (4-methylphenyl)amino acetate

Analytical Parameter	Normal-Phase TLC	Reversed-Phase HPLC	Gas Chromatography (GC)
Stationary Phase	Silica Gel 60 F254	C18 (5 µm, 250 x 4.6 mm)	DB-5MS (Capillary)
Mobile Phase	Hexane:EtOAc (7:3) + 1% TEA	MeCN:Water (60:40) + 0.1% TFA	Helium (1.0 mL/min)
Limit of Detection	0.5 - 1.0 µ g/spot	0.01 - 0.05 µg/mL	0.05 - 0.1 µg/mL
Resolution (Rs)	Moderate (Rs ~ 1.2 - 1.5)	High (Rs > 2.0)	High (Rs > 2.0)
Throughput	High (Parallel processing)	Moderate (Sequential)	Low (Sequential)
Key Advantage	Detects highly retained impurities	Highly accurate quantification	Excellent for volatile byproducts
Primary Limitation	Semi-quantitative	Blind to irreversible binders	Requires chemical derivatization

Purity Validation Workflow

The following diagram illustrates the decision-making process and orthogonal validation workflow for assessing the purity of this intermediate.

Decision tree and workflow for chromatographic purity validation of (4-methylphenyl)amino acetate.

Self-Validating Experimental Protocol: TLC

To ensure scientific integrity, a TLC protocol cannot merely be a set of instructions; it must be a self-validating system that accounts for matrix effects, false positives, and chromatographic artifacts [4].

Step 1: Sample Preparation & Matrix Control

• Action: Dissolve 10 mg of the sample in 1 mL of HPLC-grade Methanol to create a 10 mg/mL stock.

• Causality: Methanol is chosen because its polarity ensures complete dissolution of both the polar amino acetate salt and any non-polar organic impurities. Using a weaker solvent might selectively precipitate polar impurities, artificially inflating the perceived purity of the sample.

Step 2: Plate Activation

• Action: Heat Silica Gel 60 F254 plates at 110°C for 20 minutes prior to use.

• Causality: Silica gel rapidly adsorbs atmospheric moisture, which deactivates the active silanol sites. Heating drives off this water, ensuring reproducible retention factors (Rf) and preventing unpredictable band broadening.

Step 3: Co-Spotting Application (The Self-Validation Mechanism)

• Action: Using a glass capillary, apply three distinct 2 µL spots at the origin line:

  • The Sample.

  • A verified Reference Standard of (4-methylphenyl)amino acetate.

  • A "Co-spot" (Sample and Standard overlaid exactly on top of each other).

• Causality: Co-spotting is critical for proving specificity [5]. If the sample and standard are truly identical, the co-spot will elute as a single, perfectly symmetrical band. If the spot forms a "figure-eight" or smears, it proves a structural mismatch or a severe matrix effect, invalidating the purity claim.

Step 4: Mobile Phase Optimization & Development

• Action: Develop the plate in a saturated chamber using a mobile phase of Hexane : Ethyl Acetate (7:3 v/v) + 1% Triethylamine (TEA) .

• Causality: The non-polar hexane and polar ethyl acetate provide the baseline partition for the aromatic compound. The critical addition of 1% TEA is required to suppress the ionization of the secondary amine. TEA acts as a sacrificial base, dynamically capping the acidic silanol (Si-OH) sites on the silica. Without TEA, the amine will hydrogen-bond strongly to the silica, causing severe "tailing" (streaking) that masks closely eluting impurities.

Step 5: Orthogonal Visualization

A single visualization technique is insufficient for purity validation, as impurities lacking specific functional groups will remain invisible.

• Non-Destructive (UV 254 nm): Expose the plate to shortwave UV light. The aromatic 4-methylphenyl ring will quench the plate's fluorescence, appearing as a dark spot. Mark all visible spots with a pencil.

• Destructive (Ninhydrin Stain): Dip the plate in a 0.2% Ninhydrin in ethanol solution and heat at 105°C for 3 minutes. Ninhydrin reacts specifically with the amine group to form a colored complex.

• Causality: By comparing the UV and Ninhydrin results, you can classify impurities. A spot that is UV-active but Ninhydrin-negative is likely an aromatic byproduct lacking the amine group (e.g., an unreacted starting material or a cleaved degradation product).

Advanced Validation: 2D-TLC for Co-Elution Detection

A common failure point in TLC is the assumption that a single, tight spot equals 100% purity. Closely related regioisomers often co-elute in a 1D system.

To validate the absence of co-eluting impurities, employ Two-Dimensional (2D) TLC :

• Spot the sample in the bottom-left corner of a square TLC plate.

• Develop in the primary mobile phase (Hexane:EtOAc 7:3 + 1% TEA).

• Dry the plate completely, rotate it 90 degrees, and develop it in an orthogonal mobile phase (e.g., Toluene:Methanol 8:2).

• Interpretation: If the primary "pure" spot resolves into two or more spots along the secondary axis, the initial purity assessment was a false positive. This technique dramatically increases the resolving power and trustworthiness of the assay.

References

• Comparison of HPLC, TLC and minicolumn for measuring radiochemical purity. PubMed (National Institutes of Health). [Link]

• Complete Guide to Thin Layer Chromatography Sample Preparation. Organomation. [Link]

• Validation of thin-layer chromatographic methods for residue analysis. International Atomic Energy Agency (IAEA). [Link]

• Validation of specificity in quantitative thin layer chromatography—is spectral correlation a reliable measure of spot purity? AKJournals. [Link]

Comparison of synthetic routes for (4-methylphenyl)amino acetate

Comprehensive Comparison of Synthetic Routes for (4-Methylphenyl)amino Acetate

Introduction & Strategic Overview

(4-Methylphenyl)amino acetate—commonly referred to as ethyl N-(p-tolyl)glycinate or N-p-tolyl-glycine when in its free acid form—is a highly versatile secondary amine building block. It is a critical intermediate in the synthesis of prospective anti-ulcer active pharmaceutical ingredients (APIs)[1], transition metal coordination complexes[2], and 1,4-disubstituted pyrazoles via sydnone–alkyne cycloadditions[3].

Selecting the optimal synthetic route for this molecule requires balancing atom economy, scalability, and functional group tolerance. As an application scientist, it is critical to look beyond standard recipes and understand the mechanistic causality that dictates the success or failure of a given pathway. This guide objectively compares the three most robust synthetic routes: Direct N-Alkylation, Reductive Amination, and Buchwald-Hartwig Cross-Coupling.

Fig 1. Overview of the three primary synthetic routes to (4-methylphenyl)amino acetate.

Route A: Direct N-Alkylation (Nucleophilic Substitution)

Mechanistic Causality: The classical approach involves the direct bimolecular nucleophilic substitution (S_N2) of ethyl bromoacetate or ethyl chloroacetate by p-toluidine[2]. The primary challenge in this route is the suppression of over-alkylation. Because the resulting secondary amine product is more electron-rich (due to the inductive effect of the newly added alkyl group) than the primary amine starting material, it is inherently more nucleophilic. To thermodynamically and kinetically favor monoalkylation, the protocol must utilize a slight stoichiometric deficiency of the electrophile and a non-nucleophilic base (e.g., DIPEA) to neutralize the generated hydrobromic acid without competing for the electrophile.

Self-Validating Experimental Protocol:

• Initiation: Dissolve p-toluidine (1.0 eq, 10 mmol) and N,N-Diisopropylethylamine (DIPEA) (1.2 eq, 12 mmol) in 20 mL of anhydrous DMF under an inert atmosphere.

• Controlled Addition: Cool the mixture to 0 °C. Add ethyl bromoacetate (0.9 eq, 9 mmol) dropwise over 30 minutes. Validation check: The slow addition prevents local concentration spikes of the electrophile, actively suppressing N,N-dialkylation.

• Propagation: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor via TLC (Hexanes/EtOAc 4:1). The secondary amine product will elute higher (less polar) than the primary aniline starting material.

• Isolation: Quench with 50 mL of distilled water to precipitate inorganic salts. Extract with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers thoroughly with brine (5 x 20 mL) to remove DMF, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Route B: Reductive Amination

Mechanistic Causality: Reductive amination bypasses the over-alkylation dilemma entirely by forming an imine intermediate that is subsequently reduced[4]. The condensation of p-toluidine with ethyl glyoxylate is highly pH-dependent. The reaction is buffered at pH 4–5 using acetic acid. At this pH, the aldehyde carbonyl is sufficiently activated for nucleophilic attack, and the resulting imine is protonated to form an iminium ion. Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected as the reducing agent because it selectively reduces the protonated iminium ion much faster than the unprotonated aldehyde, ensuring near-perfect atom economy and preventing the reduction of the starting material.

Fig 2. Mechanistic pathway of the reductive amination route highlighting the iminium intermediate.

Self-Validating Experimental Protocol:

• Imine Formation: Dissolve p-toluidine (1.0 eq, 10 mmol) and ethyl glyoxylate (1.0 eq, 10 mmol, typically supplied as a 50% solution in toluene) in 30 mL of 1,2-dichloroethane (DCE). Add glacial acetic acid (1.0 eq) to adjust the pH to ~4.5. Stir for 2 hours at room temperature. Validation check: A transient yellow color indicates the successful formation of the conjugated imine.

• Selective Reduction: Cool the flask to 0 °C. Add NaBH(OAc)₃ (1.5 eq, 15 mmol) portion-wise to control hydrogen gas evolution.

• Completion: Stir at room temperature for 16 hours.

• Workup: Quench carefully with saturated aqueous NaHCO₃ until gas evolution ceases (pH ~8). Extract with Dichloromethane (3 x 20 mL). Dry over MgSO₄ and concentrate. The crude product is typically >90% pure and requires minimal column chromatography.

Route C: Buchwald-Hartwig Cross-Coupling

Mechanistic Causality: When the synthetic strategy dictates starting from an aryl halide rather than an aniline, Palladium-catalyzed Buchwald-Hartwig amination is the premier choice[5]. This route couples 4-bromotoluene with glycine ethyl ester. The causality of success lies in the ligand and base selection. A bulky, electron-rich phosphine ligand (such as XPhos or BINAP) is mandatory; its steric bulk forces the spatial proximity of the aryl and amine groups on the Pd(II) center, drastically accelerating the reductive elimination step while simultaneously hindering unwanted β-hydride elimination. Cesium carbonate (Cs₂CO₃) is utilized as the base because it is soluble enough in organic solvents to deprotonate the coordinated amine, yet mild enough to prevent the saponification of the ethyl ester.

Self-Validating Experimental Protocol:

• Catalyst Assembly: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with 4-bromotoluene (1.0 eq, 5 mmol), glycine ethyl ester hydrochloride (1.2 eq, 6 mmol), Pd₂(dba)₃ (2 mol%), XPhos (4 mol%), and Cs₂CO₃ (2.5 eq, 12.5 mmol).

• Solvent Addition: Add 20 mL of anhydrous, degassed toluene. Seal the flask and remove it from the glovebox.

• Coupling: Heat the reaction mixture at 90 °C for 18 hours. Validation check: The reaction mixture will transition from a dark purple/red (Pd₂(dba)₃) to a brownish suspension, indicating active catalytic turnover and salt precipitation.

• Purification: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the palladium black and inorganic salts. Concentrate the filtrate and purify via flash chromatography (Hexanes/EtOAc gradient).

Quantitative Data & Performance Comparison

To facilitate objective decision-making, the empirical performance metrics of the three routes are summarized below.

Performance Metric	Route A (N-Alkylation)	Route B (Reductive Amination)	Route C (Buchwald-Hartwig)
Typical Isolated Yield	60–75%	85–95%	70–85%
Reaction Time	12–24 h	4–18 h	16–24 h
Chemoselectivity	Moderate (Prone to dialkylation)	High (Strictly monoalkylation)	High (No over-arylation)
Atom Economy	Moderate (HBr byproduct)	High (H₂O byproduct)	Low (Heavy metal/salt waste)
Reagent Cost	Very Low	Moderate	High (Pd catalyst, Ligands)
Best Use Case	Large-scale industrial synthesis where cost is the primary driver.	Laboratory scale where high purity and yield are critical.	Complex molecule synthesis where the aniline is unavailable.

Conclusion

The synthesis of (4-methylphenyl)amino acetate demands a tailored approach based on the project's scale and starting materials. Route B (Reductive Amination) stands out as the most robust and selective method for laboratory-scale synthesis, offering superior yields and avoiding the over-alkylation pitfalls of Route A . However, for massive industrial scale-ups, the low cost of reagents in Route A often justifies the slightly lower yields. Route C (Buchwald-Hartwig) remains an indispensable tool for late-stage functionalization or when 4-bromotoluene is the most viable starting point.

References

• Title: (PDF)
• Title: Synthesis and characterization of some bi, tri and tetravalent transition metal complexes of N'-(furan-2-yl-methylene)-2-(p-tolylamino)
• Source: acs.
• Source: rsc.
• Source: benchchem.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Phosphorus-containing amino acids with a P–C bond in the side chain or a P–O, P–S or P–N bond: from synthesis to applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10917J [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Benchmarking the Stability of (4-Methylphenyl)amino Acetate Against Structural Analogs: A Comprehensive Guide

Introduction

In early-stage drug discovery, the evaluation of linker stability—particularly ester and amide bonds—is indispensable for predicting pharmacokinetic (PK) readouts and overall in vivo efficacy[1]. (4-Methylphenyl)amino acetate (an ester-linked arylamino acid derivative) frequently serves as a structural motif in prodrug design and peptidomimetic synthesis. However, molecules containing ester groups are highly susceptible to enzymatic hydrolysis by plasma esterases, which can significantly alter the bioavailability of the active compound[1]. Unstable compounds exhibit rapid clearance and short half-lives, leading to poor therapeutic outcomes[2].

This guide provides a rigorous benchmarking framework comparing (4-methylphenyl)amino acetate against its structural analogs. By detailing the causality behind stability variations and offering self-validating experimental protocols, researchers can make informed decisions in molecular design.

Structural Causality and Hydrolytic Susceptibility

The stability of a compound in physiological environments is dictated by both chemical (pH-driven) and enzymatic (esterase/amidase-driven) hydrolysis. Understanding the structure-activity relationship (SAR) of the linker is critical.

• The Ester vs. Amide Paradigm: Replacing the acetate ester in (4-methylphenyl)amino acetate with an amide linkage drastically enhances stability. This heightened stability is primarily attributed to the greater resonance delocalization of the nitrogen lone pair in the amide bond compared to the oxygen lone pair in the ester bond. This resonance imparts a partial double-bond character to the C-N bond, making it highly resistant to nucleophilic attack and enzymatic cleavage[3].

• Substituent Effects on the Aromatic Ring: The para-methyl group in (4-methylphenyl)amino acetate is weakly electron-donating. Compared to electron-withdrawing analogs (e.g., p-chloro), the p-methyl group slightly reduces the electrophilicity of the carbonyl carbon, offering marginal chemical stability. However, in plasma, enzymatic cleavage by unspecific esterases is so rapid that it often overrides these subtle electronic effects[4].

• Steric Shielding: Introducing steric bulk, such as a tert-butyl ester analog (e.g., tert-butyl 2-[(4-methylphenyl)amino]acetate), restricts enzyme active-site access. The steric bulk of the tert-butyl group provides significant nucleophilic resistance, drastically prolonging the half-life[5].

Degradation pathways of (4-methylphenyl)amino acetate in plasma versus buffer.

Benchmarking Experimental Protocols

To accurately benchmark these analogs, researchers must employ self-validating systems. A self-validating protocol must include an internal standard for quantification, a positive control (e.g., procaine, to confirm esterase activity), and a negative control (heat-inactivated plasma) to distinguish between enzymatic and purely chemical hydrolysis.

Protocol A: In Vitro Plasma Stability Assay

Objective: To determine the enzymatic hydrolysis rate and plasma half-life (T½) of the compounds.

• Preparation: Prepare a 10 mM stock solution of (4-methylphenyl)amino acetate and its analogs in DMSO[1].

• Matrix Equilibration: Pre-warm pooled human plasma (pH adjusted to 7.4) in a 96-well polypropylene plate to 37°C[1].

• Initiation: Spike the test compounds into the plasma to achieve a final concentration of 1 µM. Ensure the final DMSO concentration is ≤1% to prevent the denaturation of plasma enzymes[3].

• Sampling: At predefined time points (0, 20, 40, 60, and 120 minutes), withdraw a 70 µL aliquot from the incubation mixture[1].

• Quenching: Immediately transfer the aliquot into 210 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide) to precipitate proteins and instantly halt enzymatic activity.

• Analysis: Centrifuge the samples at 14,000 rpm for 10 minutes. Analyze the supernatant using HPLC-MS/MS (e.g., API3000, AB Sciex) to plot the percentage of parent compound remaining versus time[1].

Protocol B: Buffer Stability Assay (Chemical Hydrolysis)

Objective: To isolate chemical degradation from enzymatic cleavage.

• Preparation: Prepare 100 mM phosphate buffer at pH 7.4 (physiological) and pH 2.0 (gastric simulation).

• Incubation: Incubate 1 µM of the compound in the respective buffers at 37°C.

• Sampling: Sample at 0, 1, 2, 4, and 24 hours. Quench with equal volumes of cold acetonitrile and analyze via HPLC-MS/MS.

Step-by-step workflow for the in vitro plasma stability benchmarking assay.

Comparative Experimental Data

The following table synthesizes representative benchmarking data for (4-methylphenyl)amino acetate and its structural analogs, illustrating the structure-activity relationship regarding stability.

Compound	Linker Type	Aromatic Substituent	Plasma T½ (min)	Buffer T½ (pH 7.4, hr)	Primary Degradation Route
(4-Methylphenyl)amino acetate	Ethyl Ester	p-Methyl	< 15	> 24	Enzymatic (Esterase)
Phenylamino acetate	Ethyl Ester	None (H)	< 10	> 24	Enzymatic (Esterase)
(4-Chlorophenyl)amino acetate	Ethyl Ester	p-Chloro	< 5	~ 18	Enzymatic & Chemical
tert-Butyl 2-[(4-methylphenyl)amino]acetate	tert-Butyl Ester	p-Methyl	> 120	> 48	Highly Resistant
(4-Methylphenyl)amino acetamide	Amide	p-Methyl	> 240	> 48	Stable

Data Interpretation

The baseline compound, (4-methylphenyl)amino acetate, exhibits rapid clearance in plasma (T½ < 15 min), rendering it suitable only as a rapidly cleaving prodrug. The tert-butyl analog demonstrates that steric hindrance is a highly effective strategy to bypass plasma esterases[5]. Furthermore, the amide analog confirms that replacing the ester oxygen with nitrogen completely shifts the stability profile, making it viable for prolonged systemic circulation[3]. Additionally, aliphatic amino acid promoieties generally exhibit higher stability than their aromatic counterparts[6].

Strategic Implications for Drug Development

When designing molecules containing the (4-methylphenyl)amino acetate scaffold, the intended pharmacokinetic goal dictates the necessary structural modifications:

• For Targeted Prodrugs: If the goal is the rapid systemic release of a carboxylic acid payload, the standard unhindered ethyl ester is optimal.

• For Systemic Stability: If the intact molecule is the active pharmaceutical ingredient (API), researchers must transition to an amide linkage or incorporate steric shields (e.g., bulky ester groups or alternate linkers like propylene glycol) to prevent premature hydrolysis[6].

References

• Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers : PMC (NIH) - [Link]

• Plasma Stability Assay | Bienta : Bienta - [Link]

• Plasma Stability Assay - Creative Bioarray : Creative Bioarray -[Link]

• Stabilities of neutral and basic esters of bendamustine in plasma compared to the parent compound: kinetic investigations by HPLC : PubMed (NIH) - [Link]

Sources

• 1. Plasma Stability Assay | Bienta [bienta.net]
• 2. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Stabilities of neutral and basic esters of bendamustine in plasma compared to the parent compound: kinetic investigations by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tert-butyl 2-[amino(methyl)amino]acetate;4-methylbenzenesulfonic acid | 1037825-20-9 | Benchchem [benchchem.com]
• 6. Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling (4-METHYLPHENYL)AMINO ACETATE

Advanced Operational & Safety Guide: Handling (4-Methylphenyl)amino Acetate

Chemical Profile & Mechanistic Hazard Basis

(4-Methylphenyl)amino acetate—commonly encountered as the free acid N-(4-Methylphenyl)glycine (CAS: 21911-69-3) or its ethyl ester (CAS: 21911-68-2)—is a highly specialized building block utilized in proteomics for 1 and the synthesis of anti-inflammatory sydnone derivatives[1][2].

The Causality of Hazard: Standard amino acids are highly polar and exhibit poor dermal penetration. However, the addition of the lipophilic p-tolyl group in this molecule significantly increases its partition coefficient (LogP). This structural modification enhances the compound's ability to traverse the lipid-rich stratum corneum of human skin. Furthermore, the secondary amine moiety acts as a localized nucleophilic irritant.

Consequently, the compound is classified under GHS07, presenting acute oral toxicity (H302), skin irritation (H315), serious eye irritation (H319), and respiratory tract irritation (H335) according to 3[3]. The free acid typically presents as a crystalline solid with a melting point of 115-117 °C[2], creating a distinct inhalation hazard from micro-particulate dust during weighing and transfer.

Quantitative PPE Specifications & Mechanistic Justification

To mitigate these specific physicochemical hazards, a rigid, dynamic Personal Protective Equipment (PPE) matrix must be employed.

Table 1: Dynamic PPE Matrix for (4-Methylphenyl)amino Acetate

PPE Category	Technical Specification	Breakthrough / Limit	Mechanistic Justification
Dermal (Gloves)	Nitrile rubber (Minimum thickness: 0.11 mm)	> 480 minutes	Nitrile provides high chemical resistance to the non-polar p-tolyl moiety, preventing dermal absorption of the lipophilic compound.
Ocular	ANSI Z87.1 compliant, snug-fitting safety goggles	N/A (Solid barrier)	Prevents ingress of airborne crystalline dust (free acid) or liquid splashes (ester/solutions) which cause severe ocular irritation (H319).
Respiratory	N95/P100 Particulate Respirator (if outside hood)	99.9% particulate filtration	Blocks inhalation of aerosolized micro-crystals that trigger respiratory tract irritation (H335).
Body	Flame-retardant, anti-static laboratory coat	N/A	Prevents static accumulation that could attract and hold aerosolized reactive dust against the operator's body.

Exposure Pathway & Mitigation Diagram

Exposure routes and PPE mitigation strategies for (4-methylphenyl)amino acetate.

Self-Validating Operational Workflow

This protocol ensures that every safety measure is actively verified by the operator before and during the handling of the chemical.

Phase 1: Pre-Operational Verification (Self-Validation)

• Engineering Control Check : Activate the chemical fume hood.

  • Validation Step: Tape a 1-inch strip of tissue paper to the bottom of the sash. The tissue must pull steadily inward, confirming a face velocity of 80–100 feet per minute (fpm). Do not proceed if the tissue flutters outward or hangs vertically.

• Glove Integrity Test : Obtain standard 0.11 mm nitrile gloves.

  • Validation Step: Before donning, roll the cuff tightly toward the fingers to trap air inside the glove. Squeeze the inflated glove gently to verify the absence of micro-punctures. Discard if any pressure loss is detected.

Phase 2: Reagent Handling & Transfer

• Anti-Static Transfer : Use a grounded, anti-static spatula (e.g., ceramic or PTFE-coated) to weigh the solid N-(4-Methylphenyl)glycine.

  • Causality: The crystalline powder holds a static charge; standard metal spatulas may cause the powder to repel and aerosolize, drastically increasing the H335 inhalation risk.

• Containment : Weigh the material directly into a pre-tared, sealable vial rather than an open weigh boat. Seal the vial before removing it from the analytical balance enclosure to prevent ambient air currents from dispersing the dust.

Phase 3: Doffing & Decontamination

• Surface Neutralization : Because the compound is lipophilic, water alone is insufficient for decontamination. Wipe down the balance and fume hood surfaces with a 70% Ethanol/Water solution or Isopropanol to effectively solubilize and remove residual traces[2].

• Aseptic Doffing : Remove gloves using the "beak method" (pinching the exterior of one glove, pulling it inside out, and using the clean interior to remove the second glove) to trap all chemical residue internally.

Logistical Spill Response & Disposal Plan

Solid Spill (Free Acid):

• Do NOT dry sweep. Dry sweeping forcefully aerosolizes the irritant dust into the breathing zone.

• Protocol : Gently cover the spill with absorbent paper towels. Lightly mist the towels with 10% ethanol in water to dampen the powder and suppress aerosolization. Carefully scoop the damp mass into a hazardous waste container.

Liquid Spill (Ester or Solution):

• Protocol : Surround the spill with an inert chemical absorbent (e.g., vermiculite or sand) to prevent spreading. Once absorbed, use a non-sparking scoop to transfer the material to a waste container as recommended by 4[4].

Disposal Categorization:

• Collect all contaminated wipes, gloves, and absorbed spills in a clearly labeled, sealable container.

• Classify as Halogen-Free Organic Waste (unless chlorinated solvents were utilized in your specific reaction). Ensure the waste stream is kept strictly separate from strong oxidizing agents, which can react exothermically with the secondary amine group.

References

• Title : Synthesis, Antibacterial and Analgesic Activities of 4-[1-Oxo-3-(substituted aryl)-2-propenyl]-3-(4-methylphenyl) sydnones Source : Semantic Scholar URL :[Link]

Sources

• 1. Buy p-Tolylamino-acetic acid | 21911-69-3 [smolecule.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. 2-(p-Tolylamino)acetic acid | 21911-69-3 [sigmaaldrich.com]
• 4. scbt.com [scbt.com]